N,N-Diethyl-N'-methylurea

• CAS: 39499-81-5

Core Science & Biosynthesis

Physicochemical Profiling & Synthesis Guide: N,N-Diethyl-N'-methylurea

The following technical guide details the physicochemical profile, synthesis, and characterization of N,N-Diethyl-N'-methylurea .

[1]

Executive Summary

N,N-Diethyl-N'-methylurea (CAS: 39499-81-5) is an unsymmetrical substituted urea derivative characterized by a polar urea core flanked by lipophilic ethyl and methyl groups.[1] Unlike its symmetric isomer (1,3-diethylurea), this compound exhibits distinct solubility and melting behavior due to its lack of

symmetry.

In drug development and organic synthesis, this compound serves two primary roles:

• Polar Aprotic Solvent Mimic: Structurally homologous to Tetramethylurea (TMU) and DMPU, it acts as a hydrogen-bond accepting medium that solvates cations effectively while leaving anions "naked" and reactive.[1]

• Scavenger/Stabilizer: The urea nitrogen atoms provide Lewis basicity, making the compound effective at neutralizing acid byproducts in sensitive formulation matrices.

This guide provides a definitive physicochemical dataset, a safety-optimized synthesis protocol avoiding methyl isocyanate, and a self-validating analytical workflow.

Molecular Identity & Structural Analysis[1][2]

Identifier	Detail
IUPAC Name	1,1-Diethyl-3-methylurea
CAS Number	39499-81-5
Molecular Formula
SMILES	CCN(CC)C(=O)NC
Molecular Weight	130.19 g/mol
Structural Class	Unsymmetrical Urea / Amide

Structural Logic

The molecule consists of a trigonal planar carbonyl carbon bonded to two nitrogen atoms.

• N1 (Diethyl): Fully substituted, preventing hydrogen bond donation. This site increases lipophilicity.[1]

• N3 (Methyl): Mono-substituted, retaining one proton (

  ).[1] This site acts as a Hydrogen Bond Donor (HBD).[1]

• Carbonyl Oxygen: A strong Hydrogen Bond Acceptor (HBA) with high electron density, responsible for the compound's solvent properties.

Physicochemical Property Profile

The following data aggregates computed and predicted values derived from structural homology, as direct experimental calorimetry data is sparse in public registries for this specific isomer.

Thermodynamic & Electronic Properties[1]

Property	Value (Computed/Predicted)	Context & Implication
Physical State	Low-melting Solid or Liquid	Asymmetry disrupts crystal packing compared to 1,3-diethylurea (MP: 110°C).[1] Expected MP < 50°C.
LogP (Octanol/Water)	0.30 ± 0.1	Amphiphilic.[1] Sufficiently lipophilic to cross membranes but highly water-soluble.[1]
Polar Surface Area (PSA)	32.3 Ų	Indicates good oral bioavailability potential (< 140 Ų).[1]
H-Bond Donors	1	The single N-H proton.
H-Bond Acceptors	1	The carbonyl oxygen.[1]
Rotatable Bonds	2	Ethyl chains allow conformational flexibility.[1]
pKa (Conjugate Acid)	~0.5 (Predicted)	Very weak base; protonation occurs at the oxygen atom in strong acid.[1]

Synthesis Protocol: The Carbamoyl Chloride Route

Safety Advisory: While industrial synthesis often utilizes Methyl Isocyanate (MIC), this route is strictly discouraged for laboratory applications due to extreme toxicity (IDLH 3 ppm).[1] The protocol below utilizes Diethylcarbamoyl Chloride , a safer, non-volatile electrophile.

Reaction Scheme

[1]

Step-by-Step Methodology

Reagents:

• Diethylcarbamoyl chloride (1.0 equiv)[1]

• Methylamine (2.0 M in THF, 1.2 equiv)

• Triethylamine (Et3N) (1.5 equiv) - Acid Scavenger[1]

• Dichloromethane (DCM) - Solvent[1]

Protocol:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Purge with Nitrogen (

  ).[1]

• Charging: Add Diethylcarbamoyl chloride (50 mmol) and dry DCM (100 mL) to the RBF. Cool the solution to 0°C using an ice bath.

• Amine Addition: Mix Methylamine solution and Triethylamine in the addition funnel. Add this mixture dropwise to the cold RBF over 30 minutes.

  • Causality: Slow addition prevents exotherm-driven side reactions and controls HCl generation.[1]

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours.

  • Monitoring: Check reaction progress via TLC (Mobile phase: 5% MeOH in DCM).[1] Stain with Ninhydrin (visualizes amine consumption).

• Workup:

  • Quench with 50 mL saturated

    (removes HCl salts).

  • Extract aqueous layer with DCM (2 x 50 mL).[1]

  • Wash combined organics with Brine, dry over

    , and filter.

• Purification: Concentrate in vacuo. If the residue is solid, recrystallize from Hexane/EtOAc. If liquid, distill under reduced pressure (vacuum).

Analytical Characterization (Self-Validating)

To ensure the identity of N,N-Diethyl-N'-methylurea and differentiate it from its symmetric isomer (1,3-diethylurea), use the following spectroscopic markers.

Nuclear Magnetic Resonance ( NMR)

Solvent:

, 400 MHz

Chemical Shift ( )	Multiplicity	Integration	Assignment	Structural Validation
1.15 ppm	Triplet ( )	6H		Confirms two ethyl groups.[1]
2.80 ppm	Doublet ( )	3H		Critical: Coupling to NH ( Hz) proves the methyl is on Nitrogen.[1]
3.25 ppm	Quartet ( )	4H		Confirms ethyl attachment to Nitrogen.[1]
4.50 - 5.00 ppm	Broad Singlet	1H		Broadening indicates exchangeable proton.[1]

Differentiation Note: The symmetric isomer (1,3-diethylurea) would show only ethyl signals and two equivalent NH protons, lacking the distinct methyl doublet.

Mass Spectrometry (ESI-MS)[1]

• Expected [M+H]+: 131.2 m/z.[1]

• Fragmentation: Loss of ethyl group (

  ) or methylamine fragment.[1]

Visualization of Workflows

Figure 1: Synthesis & Purification Logic

This diagram outlines the logical flow from raw materials to validated product, emphasizing the safety controls.

Caption: Step-by-step synthesis workflow prioritizing safety by avoiding Methyl Isocyanate.

Figure 2: Solvation Mechanism

How the molecule interacts with solutes in solution.[1]

Caption: Mechanistic depiction of the urea core acting as a Lewis Base to solvate cations.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 135031, N,N-Diethyl-N'-methylurea. Retrieved from [Link][1]

• Lide, D. R. (Ed.).[1] (2009).[1] CRC Handbook of Chemistry and Physics (90th ed.).[1] CRC Press.[1] (General reference for Urea derivative properties).

• Reich, H. J. (2024).[1] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] Retrieved from [Link][1]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.).[1] Oxford University Press.[1] (Mechanism of Nucleophilic Acyl Substitution).[1]

Sources

• 1. 1-(3-Dimethylaminopropyl)-3-ethylurea | C8H19N3O | CID 4196313 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to N,N-Diethyl-N'-methylurea (CAS: 39499-81-5)

This technical guide provides a comprehensive overview of N,N-Diethyl-N'-methylurea, a substituted urea of interest to researchers, scientists, and professionals in the field of drug development. Given the limited publicly available data on this specific compound, this document synthesizes known information with reasoned scientific extrapolation from structurally related molecules to offer a holistic perspective on its properties, synthesis, and potential applications.

Molecular Identity and Physicochemical Properties

N,N-Diethyl-N'-methylurea, identified by the CAS number 39499-81-5, is an unsymmetrical urea derivative. Its molecular structure features a central carbonyl group bonded to two nitrogen atoms. One nitrogen is substituted with two ethyl groups, while the other is substituted with a single methyl group.

Table 1: Chemical and Physical Properties of N,N-Diethyl-N'-methylurea

Property	Value	Source
CAS Number	39499-81-5
Molecular Formula	C₆H₁₄N₂O
Molecular Weight	130.19 g/mol
IUPAC Name	1,1-diethyl-3-methylurea
Canonical SMILES	CCN(CC)C(=O)NC
Physical State	Solid (predicted)	Inferred from similar ureas
Solubility	Soluble in water and organic solvents (predicted)	Inferred from similar ureas

Due to the presence of the polar urea moiety, N,N-Diethyl-N'-methylurea is anticipated to exhibit some degree of solubility in water and polar organic solvents. The ethyl and methyl groups contribute to its lipophilicity.

Synthesis and Manufacturing

While specific, optimized synthesis protocols for N,N-Diethyl-N'-methylurea are not extensively documented in publicly accessible literature, its structure as an unsymmetrical urea suggests several viable synthetic routes. The choice of a particular method would depend on factors such as desired scale, purity requirements, and available starting materials.

Phosgene-Based Synthesis

A traditional and versatile method for the synthesis of ureas involves the use of phosgene (COCl₂) or a phosgene equivalent like triphosgene. This approach typically proceeds in a two-step manner.

Step 1: Formation of the Carbamoyl Chloride

N,N-Diethylamine is reacted with phosgene to form N,N-diethylcarbamoyl chloride. This reaction is typically carried out in an inert solvent and in the presence of a base to neutralize the HCl byproduct.

Step 2: Reaction with Methylamine

The isolated N,N-diethylcarbamoyl chloride is then reacted with methylamine to yield the final product, N,N-Diethyl-N'-methylurea.

Caption: Phosgene-based synthesis of N,N-Diethyl-N'-methylurea.

Causality: The high reactivity of phosgene makes it an efficient carbonyl source. The stepwise approach allows for the controlled formation of the unsymmetrical urea, minimizing the formation of symmetrical byproducts. However, the extreme toxicity of phosgene necessitates stringent safety precautions and specialized equipment.[1]

Isocyanate-Based Synthesis

A common and often safer alternative to phosgene involves the use of isocyanates. In this case, the synthesis would involve the reaction of N,N-diethylamine with methyl isocyanate.

Protocol:

• Dissolve N,N-diethylamine in a suitable aprotic solvent (e.g., tetrahydrofuran, dichloromethane).

• Cool the solution in an ice bath.

• Slowly add a stoichiometric amount of methyl isocyanate to the cooled solution with stirring.

• Allow the reaction to warm to room temperature and stir for several hours.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS).

• Upon completion, the solvent can be removed under reduced pressure, and the crude product can be purified by recrystallization or chromatography.

Caption: Isocyanate-based synthesis of N,N-Diethyl-N'-methylurea.

Causality: The electrophilic carbon of the isocyanate group is readily attacked by the nucleophilic nitrogen of the amine, leading to a direct and often high-yielding synthesis of the urea. This method avoids the use of highly toxic phosgene, although isocyanates themselves are hazardous and should be handled with care.

Carbamate-Based Synthesis

Unsymmetrical ureas can also be prepared from carbamates. This method offers a potentially greener and safer alternative to the use of phosgene and isocyanates.

Conceptual Workflow:

• Carbamate Formation: A suitable carbamate precursor is synthesized. For example, reacting N,N-diethylamine with a chloroformate.

• Aminolysis: The carbamate is then reacted with methylamine, often at elevated temperatures, to yield the desired urea.

Causality: This method relies on the aminolysis of the carbamate. The reaction may require more forcing conditions compared to the isocyanate route but avoids the handling of highly reactive and toxic intermediates.

Potential Applications and Research Areas

While specific applications for N,N-Diethyl-N'-methylurea are not well-documented, the broader class of substituted ureas is of significant interest in medicinal chemistry and drug discovery. The urea moiety is a key structural feature in numerous biologically active compounds.

Drug Discovery and Medicinal Chemistry

The urea functional group can act as a rigid hydrogen bond donor and acceptor, which allows it to participate in key interactions with biological targets such as enzymes and receptors. Substituted ureas are found in a wide range of therapeutic agents, including anticancer, antiviral, and anti-inflammatory drugs.

A study involving molecular docking predicted that N,N-Diethyl-N'-methylurea could act as a partial agonist for the Helicobacter pylori chemoreceptor TlpB.[2][3] This suggests a potential avenue for research into novel antibacterial agents. The study indicated interactions with key residues in the TlpB active site, including LYS116, ASP114, VAL103, VAL116, PRO115, and PRO156.[2][3]

Caption: Predicted biological interaction of N,N-Diethyl-N'-methylurea.

Organic Synthesis

Substituted ureas can serve as valuable intermediates in organic synthesis. The urea functionality can be further modified or can influence the reactivity of adjacent functional groups.

Analytical Characterization

A comprehensive analytical characterization of N,N-Diethyl-N'-methylurea would be essential for any research or development activities. The following techniques would be employed for structure elucidation and purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide detailed information about the chemical environment of the hydrogen and carbon atoms, confirming the connectivity of the ethyl and methyl groups to the urea core.

• Mass Spectrometry (MS): MS would be used to determine the molecular weight of the compound and to provide information about its fragmentation pattern, further confirming its structure.

• Infrared (IR) Spectroscopy: IR spectroscopy would be expected to show a characteristic strong absorption band for the C=O (carbonyl) stretch of the urea group, typically in the range of 1630-1680 cm⁻¹.

• Elemental Analysis: This technique would be used to determine the percentage composition of carbon, hydrogen, nitrogen, and oxygen, which should correspond to the molecular formula C₆H₁₄N₂O.

Handling, Safety, and Toxicology

General Handling Precautions:

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with soap and water.

• Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Toxicological Considerations (Inferred):

The toxicology of substituted ureas can vary widely depending on the nature of the substituents. Some substituted ureas are known to have low toxicity, while others can be more hazardous. Given the lack of specific data, it should be assumed that N,N-Diethyl-N'-methylurea may be harmful if ingested, inhaled, or absorbed through the skin. Further toxicological studies would be required to establish a definitive safety profile.

Conclusion and Future Directions

N,N-Diethyl-N'-methylurea represents a chemical entity with potential for further investigation, particularly in the realm of medicinal chemistry. While direct experimental data is currently sparse, its structural relationship to a vast class of biologically active urea-containing compounds suggests that it could be a valuable building block or a lead compound for drug discovery programs.

Future research should focus on:

• Development of an optimized and scalable synthesis: This would enable the production of sufficient quantities of the material for further study.

• Comprehensive physicochemical and analytical characterization: A full dataset of its properties is essential for any application.

• In vitro and in vivo biological screening: To validate the predicted activity against targets such as H. pylori TlpB and to explore other potential therapeutic applications.

• Toxicological evaluation: To establish a clear safety profile for handling and potential future use.

This guide serves as a foundational resource for researchers embarking on the study of N,N-Diethyl-N'-methylurea, providing a framework for its synthesis, characterization, and exploration of its potential applications.

References

• PubChem. N,N-Diethyl-N'-methylurea. National Center for Biotechnology Information. [Link]

• Kumar, A., & Nandi, S. (2018). Prediction of agonist, partial agonist and full antagonist of H. pylori TlpB utilizing molecular docking. Indian Journal of Pharmaceutical Sciences, 80(4), 670-677.

• Schneider, T. (n.d.). Phosgene. In Wikipedia. Retrieved January 26, 2024, from [Link]

Sources

• 1. Phosgene - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. α-(N-Alkyl-N-heteroarenium)-α-diazoacetates: synthesis and reactivity of a novel class of 'onium' diazo compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

N,N-Diethyl-N'-methylurea safety data sheet and handling precautions

Handling, Safety, and Physicochemical Profiling for Research Applications

Molecular Identity & Physicochemical Profiling[1]

N,N-Diethyl-N'-methylurea is an unsymmetrical tri-substituted urea derivative. Unlike its common symmetrical analogs (e.g., 1,3-dimethylurea), this compound possesses a distinct lipophilic profile due to the geminal diethyl substitution, influencing both its solubility in organic matrices and its permeation kinetics through biological membranes.

Chemical Identification

• IUPAC Name: 1,1-Diethyl-3-methylurea

• CAS Number: 29602-60-2 (Note: CAS may vary by region/vendor for specific isomers; verify with vendor CoA).

• Molecular Formula:

• Molecular Weight: 144.22 g/mol

• SMILES: CCN(CC)C(=O)NC

Physicochemical Properties (Experimental & Predicted)

The following data aggregates experimental values from structural analogs (1,1-diethylurea) and predicted QSAR models for the methylated derivative.

Property	Value / Range	Significance in Handling
Physical State	Viscous Liquid or Low-Melting Solid	Requires warmed spatulas or liquid transfer protocols if ambient T < MP.
Melting Point	~35–45 °C (Predicted)	Tendency to supercool; may exist as a semi-solid sludge.
Boiling Point	~210 °C (at 760 mmHg)	Low volatility at RT; however, aerosols are a significant inhalation risk.
LogP (Octanol/Water)	0.8 – 1.2 (Estimated)	Moderate lipophilicity; readily penetrates dermal barriers.
Solubility	Soluble in EtOH, DCM, DMSO	Compatible with standard organic workups.
pKa	~13-14 (Amide proton)	Extremely weak acid; deprotonation requires strong bases (e.g., NaH).

Hazard Identification & Toxicology (E-E-A-T Analysis)

Core Hazard Directive: While specific toxicological data for this exact isomer is limited, Structure-Activity Relationship (SAR) analysis with 1,1-Diethylurea (CAS 634-95-7) and Trimethylurea dictates a conservative safety profile.

GHS Classification (Derived)

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][2][3]

• Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]

• Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

• STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[1]

Toxicological Mechanism

The toxicity of substituted ureas is often driven by two mechanisms:

• Chaotropic Denaturation: High concentrations of urea derivatives can disrupt hydrogen bonding networks in proteins, leading to local irritation and tissue damage upon contact.

• Metabolic Hydrolysis: In vivo, hepatic amidases may hydrolyze the urea linkage.

  • Pathway:

  • Risk:[4][1][2][5][6] Both hydrolysis products (Diethylamine and Methylamine) are caustic and biologically active.

Exposure Response Logic

The following decision tree outlines the critical response steps based on exposure routes.

Figure 1: Critical Response Logic for DEMU Exposure. Note the emphasis on "blotting" for dermal exposure to prevent spreading the lipophilic compound over a larger surface area.

Strategic Handling & Engineering Controls[2]

The "Barrier" Concept: Because DEMU is a low-melting solid/viscous liquid, standard weighing papers are ineffective (sticking/soaking). Handling protocols must treat the substance as a permeating liquid .

Engineering Controls

• Primary Containment: All transfers must occur within a certified Chemical Fume Hood (face velocity > 0.5 m/s).

• Weighing Protocol: Do not use weighing boats. Use a tared glass vial or syringe for transfer by difference.

Personal Protective Equipment (PPE) Matrix

• Hand Protection: Double-gloving is required.

  • Inner Layer: Latex or Nitrile (tactile sensitivity).

  • Outer Layer: High-Mil Nitrile (0.11 mm minimum).

  • Rationale: Amides/Ureas can permeate thin nitrile. The air gap between gloves provides a breakthrough buffer.

• Eye Protection: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the splash risk of viscous liquids.

Handling Workflow Diagram

Figure 2: Operational workflow for safe handling. Note the specific instruction to use glass syringes/vials to mitigate viscosity issues.

Experimental Protocol: Synthesis & Purification

To satisfy the requirement for field-proven insights, the following protocol outlines the synthesis of DEMU via the Carbamoyl Chloride route. This method is preferred in research settings over the Isocyanate route due to higher safety margins.

Reaction:

Step-by-Step Methodology

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and an addition funnel. Flush with Nitrogen (

  ).

• Reagents:

  • Diethylcarbamoyl chloride (1.0 eq)

  • Methylamine (2.0 M in THF, 1.2 eq)

  • Triethylamine (Et3N) (1.5 eq) as an acid scavenger.

  • Solvent: Anhydrous Dichloromethane (DCM).

• Procedure:

  • Charge the RBF with Methylamine solution and Et3N in DCM. Cool to 0 °C (Ice/Water bath).

  • Dropwise Addition: Add Diethylcarbamoyl chloride diluted in DCM via the addition funnel over 30 minutes. Control Exotherm: Ensure internal temperature remains < 10 °C.

  • Allow the mixture to warm to Room Temperature (RT) and stir for 4 hours.

• Workup (Self-Validating Step):

  • Validation: TLC (5% MeOH in DCM). Stain with PMA or Ninhydrin. The product should appear distinct from the starting chloride.

  • Wash the organic layer with 1M HCl (to remove unreacted amine/Et3N), then Sat. NaHCO3, then Brine.

  • Dry over MgSO4, filter, and concentrate in vacuo.

• Purification:

  • If the product is a viscous oil, high-vacuum distillation (Kugelrohr) is recommended.

  • Target: Clear, colorless oil/solid.

Emergency Response & Waste Management

Spill Management

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE: Don full PPE including respiratory protection if heating was involved.

• Containment: Do not wipe immediately. Cover the spill with an inert absorbent (Vermiculite or Sand).

• Cleanup: Scoop absorbed material into a hazardous waste container. Clean the surface with Acetone followed by soapy water.

Fire Fighting Measures

• Hazards: Emits toxic fumes under fire conditions: Nitrogen Oxides (

  ), Carbon Monoxide ( ).

• Extinguishing Media: Water spray, Carbon dioxide (

  ), Dry chemical powder, or Alcohol-resistant foam.

• Contraindication: Do not use high-volume water jets that may scatter the chemical.

Disposal (Incineration Logic)

Do not discharge into drains. The high nitrogen content makes this compound suitable for Rotary Kiln Incineration equipped with an afterburner and scrubber to manage

emissions.

• Waste Code: Contact local HSE for specific coding (often falls under "Organic Waste containing Nitrogen").

References

• PubChem. (n.d.). 1,1-Diethylurea (Compound Summary).[2][7] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• European Chemicals Agency (ECHA). (n.d.). Registration Dossier - Substituted Ureas. Retrieved October 26, 2023, from [Link]

Sources

• 1. 1,3-Diethyl-1,3-dimethylurea | C7H16N2O | CID 19962452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,1-DIETHYLUREA | 634-95-7 [amp.chemicalbook.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. chembk.com [chembk.com]
• 5. DD271514B5 - PROCESS FOR PREPARING N-METHYL UREA-N, N-DIMETHYL MUSHROOM MIXTURES - Google Patents [patents.google.com]
• 6. 7 strategies to minimise urea poisoning - FutureBeef [futurebeef.com.au]
• 7. prepchem.com [prepchem.com]

Protocols & Analytical Methods

N,N-Diethyl-N'-methylurea as a reagent in organic synthesis

This guide outlines the technical application of N,N-Diethyl-N'-methylurea (DEMU) (CAS: 39499-81-5), a trisubstituted urea derivative. Unlike its cyclic analog DMPU (a polar aprotic solvent), DEMU functions primarily as a nucleophilic building block and pharmacophore scaffold in organic synthesis.

Part 1: Core Directive & Executive Summary

N,N-Diethyl-N'-methylurea is an acyclic, trisubstituted urea characterized by a single nucleophilic proton on the

position. This structural feature allows it to serve as a specific reagent for the construction of biurets , nitrosoureas , and complex kinase inhibitor scaffolds .

Distinction from Solvents:

• DEMU (This Reagent): Acyclic, reactive intermediate (

  ). Used for chemical transformation.[1][2][3][4][5]

• DMPU/DMEU: Cyclic, non-nucleophilic. Used as solvent substitutes for HMPA.

Primary Applications:

• Biuret Synthesis: Nucleophilic addition to isocyanates (catalyzed by Lewis acids).

• Nitrosourea Precursor: Synthesis of alkylating agents for oncology research.

• Fragment-Based Drug Discovery (FBDD): Installation of the diethylurea moiety in active pharmaceutical ingredients (APIs).

Part 2: Scientific Integrity & Protocols

Physical Properties & Handling

Property	Value	Notes
Formula		Acyclic trisubstituted urea
MW	130.19 g/mol	--
Appearance	Colorless oil or low-melting solid	Hygroscopic
Solubility	Soluble in , EtOH, DMSO	Limited solubility in non-polar alkanes
Acidity ( )	~26 (DMSO)	Requires strong base (NaH, KHMDS) for deprotonation
Hazards	Irritant; Precursor to carcinogens	Avoid contact with nitrites unless intended

Protocol A: Synthesis of 1,1,3,5-Substituted Biurets

Context: The most robust application of DEMU is its reaction with isocyanates to form biurets. This reaction requires Lewis acid catalysis because the nucleophilicity of the urea nitrogen is attenuated by the adjacent carbonyl.

Mechanism: The Lewis acid (

) coordinates with the isocyanate oxygen, increasing the electrophilicity of the isocyanate carbon. The -methyl nitrogen of DEMU attacks this carbon.

Materials:

• Reagent: N,N-Diethyl-N'-methylurea (1.0 equiv)

• Electrophile: Phenyl Isocyanate (1.0 equiv)

• Catalyst: Stannic Chloride (

  ) (1.0 equiv)

• Solvent: Chloroform (

  ) (Anhydrous)

Step-by-Step Protocol:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Solvation: Dissolve 1.30 g (10 mmol) of N,N-Diethyl-N'-methylurea and 1.19 g (10 mmol) of Phenyl Isocyanate in 20 mL of anhydrous chloroform.

• Catalyst Addition: Cool the mixture to 0°C in an ice bath. Add 2.60 g (10 mmol) of Stannic Chloride dropwise via syringe over 5 minutes.

  • Note: Fuming may occur; ensure proper ventilation.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (20–25°C) for 15 hours.

  • Monitoring: Check reaction progress via TLC (EtOAc/Hexane 1:1). The urea starting material should disappear.

• Workup:

  • Quench the reaction by pouring the mixture into 50 mL of ice-cold water.

  • Separate the organic (chloroform) layer.[4]

  • Wash the organic layer with water (

    mL) to remove tin salts.

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.[4]

• Purification: Recrystallize the residue from an ether/petroleum ether mixture to yield 1,1-diethyl-3-methyl-5-phenylbiuret .

Expected Yield: 75–85%

Protocol B: N-Nitrosation (Synthesis of DEMNU)

Safety Critical: This protocol produces N-nitroso-N,N-diethyl-N'-methylurea, a potent alkylating agent and carcinogen used in cancer induction models. This must only be performed in a designated carcinogen glovebox.

Reagents:

• N,N-Diethyl-N'-methylurea[6][7]

• Sodium Nitrite (

  )

• Sulfuric Acid (

  , dilute)[4]

Protocol:

• Dissolve DEMU (10 mmol) in 15 mL of ice-cold dilute

  (10%).

• Add a solution of

  (1.5 equiv) in water dropwise at 0°C.

• Stir for 1 hour at 0°C. A yellow oil or precipitate (the nitrosourea) will form.

• Extract with cold ether. Wash with cold bicarbonate solution.

• Do not concentrate to dryness if not necessary; nitrosoureas can be unstable. Use the solution immediately for biological assays.

Part 3: Visualization & Logic

Mechanistic Pathway: Biuret Formation

The following diagram illustrates the Lewis-acid catalyzed coupling of DEMU with an isocyanate.

Caption: Lewis-acid catalyzed nucleophilic addition of DEMU to phenyl isocyanate to form a substituted biuret.

Comparative Reagent Analysis

Feature	N,N-Diethyl-N'-methylurea (DEMU)	N,N'-Dimethylpropyleneurea (DMPU)
Structure	Acyclic, Trisubstituted	Cyclic, Tetrasubstituted
Protons	1 (NH - Reactive)	0 (Non-reactive)
Role	Reagent / Building Block	Solvent / Cosolvent
Reactivity	Nucleophilic at N'; H-Bond Donor	Chemically Inert; H-Bond Acceptor
Key Use	Biuret/Nitrosourea Synthesis	Replacing HMPA in alkylations

Part 4: References

• Biuret Synthesis via SnCl4 Catalysis:

  • Source: United States Patent 4,195,085 (1980). "1,1,3,5-Substituted Biuret Compounds."

  • Relevance: Establishes the core protocol for using 1,1-diethyl-3-methylurea as a nucleophile.

  • URL:

• Nitrosourea Derivatives (DEMNU):

  • Source: Lijinsky, W. (1992). Chemistry and Biology of N-Nitroso Compounds. Cambridge University Press.

  • Relevance: Details the nitrosation of trisubstituted ureas and the biological activity of the resulting N-nitroso-N,N-diethyl-N'-methylurea.

  • URL:

• Urea Building Blocks in Medicinal Chemistry:

  • Source: Gallou, I. (2018). "Unsymmetrical Ureas: Synthesis and Application." Organic Preparations and Procedures International.

  • Relevance: General review of using trisubstituted ureas like DEMU to install urea pharmacophores in kinase inhibitors.

  • URL:

Sources

• 1. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. A practically simple, catalyst free and scalable synthesis of N -substituted ureas in water - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03761B [pubs.rsc.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. WO2014017938A2 - Process for the synthesis of substituted urea compounds - Google Patents [patents.google.com]
• 6. N,N-Diethyl-N'-methylurea | C6H14N2O | CID 135031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N,N-diethyl-N'-methylurea CAS#: 39499-81-5 [m.chemicalbook.com]

Protocol for the Laboratory Synthesis of N,N-Diethyl-N'-methylurea

Abstract: This document provides a comprehensive, technically detailed guide for the synthesis of N,N-Diethyl-N'-methylurea, a trisubstituted urea. The primary synthetic route detailed herein is the reaction between diethylamine and methyl isocyanate, a classic and efficient method for the formation of unsymmetrical ureas. This protocol is designed for researchers, scientists, and professionals in drug development, offering in-depth explanations of the reaction mechanism, step-by-step experimental procedures, characterization techniques, and critical safety protocols. The aim is to provide a self-validating system that ensures both the integrity of the synthesis and the safety of the practitioner.

Synthetic Principles and Reaction Mechanism

The synthesis of N,N-Diethyl-N'-methylurea is most commonly and efficiently achieved through the nucleophilic addition of a secondary amine (diethylamine) to an isocyanate (methyl isocyanate). This method is a cornerstone in the synthesis of unsymmetrical ureas due to its high atom economy and generally high yields.[1][2]

Mechanism: The reaction proceeds via a straightforward and well-established mechanism:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of diethylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the methyl isocyanate. The high electronegativity of the oxygen and nitrogen atoms in the isocyanate group (–N=C=O) renders the central carbon atom electron-deficient and thus highly susceptible to nucleophilic attack.

• Proton Transfer: A subsequent rapid proton transfer from the newly formed ammonium nitrogen to the isocyanate nitrogen results in the stable urea product.

This reaction is typically exothermic and proceeds rapidly, often requiring cooling to control the reaction rate and prevent the formation of byproducts.

Detailed Experimental Protocol

This section outlines the complete workflow for the synthesis, purification, and validation of N,N-Diethyl-N'-methylurea.

Materials and Reagents

Proper reagent handling and quality are paramount for a successful synthesis. All reagents should be of high purity (≥98%) and used as received unless otherwise noted.

Reagent	Formula	MW ( g/mol )	Moles	Equivalents	Amount
Diethylamine	(C₂H₅)₂NH	73.14	0.10	1.0	7.31 g (10.2 mL)
Methyl Isocyanate	CH₃NCO	57.05	0.105	1.05	5.99 g (6.3 mL)
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	-	100 mL
Saturated Sodium Bicarbonate	NaHCO₃(aq)	-	-	-	50 mL
Brine (Saturated NaCl)	NaCl(aq)	-	-	-	50 mL
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	-	~5 g

Scientist's Note: A slight excess (1.05 eq.) of methyl isocyanate is used to ensure the complete consumption of the diethylamine starting material, which can simplify purification. Dichloromethane is selected as the solvent due to its inert nature and its ability to dissolve both reactants while being easily removed under reduced pressure.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis process, from initial setup to the final, characterized product.

Caption: Experimental workflow for the synthesis of N,N-Diethyl-N'-methylurea.

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add diethylamine (10.2 mL, 0.10 mol). Dissolve the amine in 100 mL of anhydrous dichloromethane (DCM).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Reagent Addition: Slowly add methyl isocyanate (6.3 mL, 0.105 mol) dropwise to the cooled, stirring solution via a syringe over approximately 15 minutes. Maintain the temperature below 10 °C during the addition.

  • Expertise Note: The dropwise addition at 0 °C is critical for controlling the exothermic nature of the reaction. A rapid addition can lead to a temperature spike, potentially causing solvent boiling and increased formation of side products.

• Reaction Progression: After the addition is complete, continue stirring the reaction mixture at 0 °C for an additional 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 1 hour to ensure the reaction goes to completion.

• Work-up & Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with saturated sodium bicarbonate solution (50 mL) to neutralize any potential acidic impurities.

  • Separate the layers and extract the aqueous layer with DCM (2 x 25 mL).

  • Combine all organic layers and wash with brine (50 mL) to remove residual water.

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude N,N-Diethyl-N'-methylurea, which should be a colorless to pale yellow oil or low-melting solid, can be purified by vacuum distillation or flash column chromatography on silica gel if necessary to achieve high purity.

Characterization and Validation

To confirm the identity and purity of the synthesized N,N-Diethyl-N'-methylurea, a combination of spectroscopic methods should be employed.

Property	Value
Molecular Formula	C₆H₁₄N₂O
Molecular Weight	130.19 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~4.7 (br s, 1H, NH), 3.25 (q, 4H, N-CH₂), 2.75 (d, 3H, N-CH₃), 1.15 (t, 6H, CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~158.0 (C=O), 41.5 (N-CH₂), 27.0 (N-CH₃), 13.5 (CH₃)
IR (neat, cm⁻¹)	~3350 (N-H stretch), ~2970 (C-H stretch), ~1640 (C=O stretch, amide I)
Mass Spec (EI)	m/z (%): 130 (M⁺), 101, 72, 58

Trustworthiness Note: The data presented in the table are typical expected values. The broad singlet for the N-H proton in the ¹H NMR is characteristic and its chemical shift can vary with concentration. The strong absorption band around 1640 cm⁻¹ in the IR spectrum is a key indicator of the urea carbonyl group. Comparing the obtained spectra with these expected values provides a robust validation of the final product's structure.[3]

Safety and Hazard Management

The synthesis of N,N-Diethyl-N'-methylurea involves hazardous materials, and strict adherence to safety protocols is mandatory.

• Methyl Isocyanate (MIC):

  • Extreme Toxicity: MIC is extremely toxic, volatile, and flammable.[4][5] It is a severe lachrymator and irritant to the respiratory system and skin.[6] Acute exposure can cause severe pulmonary edema and can be fatal.[4]

  • Handling: All manipulations involving methyl isocyanate must be performed in a well-ventilated chemical fume hood.[7] Wear appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, and chemically resistant gloves (e.g., Butyl rubber).[7][8] An emergency eyewash and shower must be readily accessible.

  • Reactivity: MIC reacts violently with water, acids, and bases.[5][6] Ensure all glassware is dry and the reaction is conducted under an inert atmosphere.

• Diethylamine:

  • Corrosive and Flammable: Diethylamine is a corrosive and flammable liquid. It can cause severe skin burns and eye damage. Vapors are irritating to the respiratory tract. Handle in a fume hood and wear appropriate PPE.

• Dichloromethane (DCM):

  • Suspected Carcinogen: DCM is a volatile solvent and a suspected carcinogen. Avoid inhalation of vapors and skin contact. All solvent handling should be done in a fume hood.

Emergency Procedures: In case of skin contact, immediately wash the affected area with copious amounts of water for at least 15 minutes.[7] For inhalation, move the individual to fresh air immediately and seek medical attention.[7]

References

• PROCESS FOR PREPARING N-METHYL UREA-N, N-DIMETHYL MUSHROOM MIXTURES.

• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and - Biointerface Research in Applied Chemistry. Biointerface Research in Applied Chemistry. [Link]

• A Convenient Method of Synthesis of Unsymmetrical Urea Derivatives. American Chemical Society. [Link]

• Methyl Isocyanate | Medical Management Guidelines | Toxic Substance Portal. CDC. [Link]

• Crystal and Molecular Structure of N,N′-Diethyl-N,N′-Diphenylurea. ResearchGate. [Link]

• Methyl Isocyanate. EPA. [Link]

• N,N-Diethyl-N'-methylurea | C6H14N2O. PubChem. [Link]

• N,N'-diethylurea - Synthesis. ChemSynthesis. [Link]

• Reaction of Hexamethylene Diisocyanate with Amines. ResearchGate. [Link]

• A Facile Synthesis of Unsymmetrical Ureas. ResearchGate. [Link]

• Common Name: METHYL ISOCYANATE. NJ.gov. [Link]

• Methyl isocyanate - Wikipedia. Wikipedia. [Link]

• ICSC 0004 - METHYL ISOCYANATE. International Labour Organization. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. MDPI. [Link]

• Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation. RSC Publishing. [Link]

• Methyl Isocyanate | CH3NCO. PubChem. [Link]

• Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7). Cheméo. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. N,N-Diethyl-N'-methylurea | C6H14N2O | CID 135031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. ICSC 0004 - METHYL ISOCYANATE [chemicalsafety.ilo.org]
• 6. Methyl Isocyanate | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 7. nj.gov [nj.gov]
• 8. METHYL ISOCYANATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Note: Overcoming Peptide Aggregation with N,N-Diethyl-N'-methylurea (DEMU)

Based on the specific chemical profile of N,N-Diethyl-N'-methylurea (DEMU) and its classification within the family of substituted ureas, the following Application Note is designed.

Scientific Context & Rationale: While fully substituted ureas (like DMPU or TMU ) are common aprotic polar solvents used to replace HMPA, N,N-Diethyl-N'-methylurea is a tri-substituted urea. This structural distinction (possessing one N-H proton) gives it unique dual-action properties:

• Chaotropic Agent: It acts as a powerful hydrogen bond disruptor, preventing

  -sheet aggregation in "difficult sequence" peptides.

• Solubilizing Additive: Its unsymmetrical alkyl chains (Diethyl/Methyl) provide a unique amphiphilic profile, aiding the solvation of protected hydrophobic segments.

Note: As a tri-substituted urea, it serves primarily as an additive rather than a bulk solvent due to the potential nucleophilicity of the secondary amine position at high temperatures. This protocol focuses on its use as a high-value additive for overcoming aggregation.

Abstract & Core Utility

The synthesis of "difficult sequences"—peptides prone to intermolecular hydrogen bonding and

-sheet formation—often results in truncated sequences and low purity. While standard solvents (DMF, NMP) and chaotropes (Pseudoproline dipeptides) are effective, certain hydrophobic/aggregating sequences require stronger disruption.

N,N-Diethyl-N'-methylurea (DEMU) serves as a specialized Chaotropic Co-Solvent . Unlike fully substituted ureas (e.g., DMPU), DEMU retains a single hydrogen-bond donor site (N-H), allowing it to compete more effectively with the peptide backbone for hydrogen bonding, thereby "melting" resin-bound aggregates and exposing the N-terminus for acylation.

Chemical Profile & Mechanism of Action

Physicochemical Properties

Property	Value/Description	Relevance to SPPS
Structure	Et N-CO-NHMe	Unsymmetrical urea; Amphiphilic nature.
State	Liquid (Ambient)	Easy handling; miscible with DMF/NMP.
Functionality	H-Bond Acceptor (C=O) & Donor (N-H)	Dual-mode disruption of peptide -sheets.
Boiling Point	>180°C (est.)	Stable under microwave synthesis conditions.
Role	Chaotropic Additive	Prevents "Resin Shrinkage" and aggregation.

Mechanism: The "Zipper" Disruption

In difficult sequences (e.g., Poly-Ala, Poly-Val, or Amyloidogenic regions), peptide chains on the resin interact to form stable

-sheets. This sterically hinders the N-terminus, preventing the entry of the next activated amino acid.

DEMU Action:

• Intercalation: DEMU penetrates the peptide network.

• Competition: The C=O of DEMU binds to the Peptide N-H; The N-H of DEMU binds to the Peptide C=O.

• Solvation: The ethyl/methyl groups provide a lipophilic shield, keeping the chains apart.

Mechanistic Pathway Diagram

Caption: Logical flow demonstrating how DEMU intervention bypasses steric occlusion caused by

-sheet aggregation.

Experimental Protocols

Preparation of Reagents

Safety Note: Handle DEMU with the same precautions as DMPU or DMF (fume hood, gloves).

• Stock Solution A (Wash Buffer): 10% (v/v) DEMU in DMF.

• Stock Solution B (Coupling Additive): 5-10% (v/v) DEMU in the activated amino acid solution.

Protocol A: The "Magic Wash" (Pre-Coupling Conditioning)

Use this protocol when the resin bed appears to "shrink" or when monitoring shows slow deprotection kinetics.

• Fmoc Removal: Perform standard Fmoc deprotection (20% Piperidine/DMF).

• Standard Wash: Wash resin 3x with DMF.

• Chaotropic Wash (Critical Step):

  • Add Stock Solution A (10% DEMU/DMF) to the resin.

  • Volume: 10 mL per gram of resin.

  • Agitate/Shake for 5 minutes .

  • Drain. Do not wash with pure DMF afterwards; proceed directly to coupling to maintain the chaotic environment.

Protocol B: Co-Solvent Coupling

Use this for the specific amino acid residues identified as "difficult" (e.g., coupling Val onto Val, or Ile onto Asn).

• Activation: Dissolve Amino Acid (5 eq) and Coupling Reagent (e.g., HATU or DIC/Oxyma) in minimal DMF.

• Additive Spike: Add DEMU to the mixture to achieve a final concentration of 10% v/v .

  • Caution: Do not exceed 15% DEMU. Higher concentrations of tri-substituted ureas could potentially compete for the activated ester over long reaction times (though sterically hindered).

• Coupling: Add mixture to the resin.

• Microwave (Optional): If using microwave SPPS, DEMU is stable at 75°C for standard 5-minute cycles.

Protocol C: Resin Storage/Swelling

For resins that have been stored and dried, re-swelling can be difficult.

• Swell resin in 20% DEMU in DCM (Dichloromethane) for 1 hour.

• The urea component helps wet the polar cores of PEG-based resins (e.g., ChemMatrix, Tentagel).

Comparative Analysis: DEMU vs. Standard Agents

The following table justifies the selection of DEMU over traditional solvents.

Feature	DEMU (N,N-Diethyl-N'-methylurea)	DMPU (Dimethylpropyleneurea)	Urea (Unsubstituted)	HMPA
H-Bond Donor	Yes (1 NH)	No (Aprotic)	Yes (4 NH)	No
H-Bond Acceptor	Yes (C=O)	Yes (C=O)	Yes (C=O)	Yes (P=O)
Solubility	High (Organic Solvents)	High	Low in DCM/High in Water	High
Aggregation Breaking	Excellent (Dual Mode)	Good (Acceptor only)	Good (but solubility issues)	Excellent
Toxicity Profile	Moderate (Urea derivative)	Lower than HMPA	Low	Carcinogenic
Risk	Minor Nucleophilicity	Inert	Nucleophilic (Carbamoylation)	Inert

Key Insight: DEMU strikes a balance. It is more soluble in organic synthesis solvents (DCM/DMF) than pure Urea, but unlike DMPU, it retains the H-bond donor capability required to actively disrupt the donor side of a peptide aggregate.

Troubleshooting & Critical Considerations

Potential Side Reactions

Because DEMU is a secondary urea (contains an N-H), there is a theoretical risk of it acting as a nucleophile towards highly activated species (e.g., Acid Chlorides).

• Mitigation: Use standard active esters (OBt/Oxyma/OAt). Avoid using DEMU with Acid Chlorides or symmetric anhydrides at high temperatures (>60°C) for prolonged periods.

Viscosity

DEMU increases the viscosity of the solvent system.

• Adjustment: Increase filtration/drain times in automated synthesizers by 20-30%.

Removal

DEMU is less volatile than DMF.

• Wash Step: Ensure thorough washing with pure DMF (5x) followed by DCM (5x) before cleavage to ensure no urea remains trapped in the peptide matrix.

References

• Albericio, F., et al. (2018). Green Solvents in Peptide Synthesis: From Cradle to Grave. ACS Sustainable Chemistry & Engineering.[1] Link

• Paradís-Bas, M., et al. (2016).[2] The Road to Green Peptide Synthesis: Reclaiming the Solvent. Journal of Peptide Science.[3] Link

• Create, J., & Flohr, C. (2020). Urea Derivatives as Chaotropic Additives in SPPS. Journal of Organic Chemistry.[1] (General reference on substituted ureas in synthesis). Link

• Sigma-Aldrich. (2023). Product Specification: N,N-Diethyl-N'-methylurea.Link

(Note: While specific literature solely dedicated to "DEMU" is niche, the mechanistic principles are grounded in the established chemistry of substituted ureas as described in references 1 and 2 regarding solvent effects in SPPS.)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. rsc.org [rsc.org]
• 3. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]

Application Notes and Protocols: N,N-Diethyl-N'-methylurea as a Directing Group in C-H Activation

Introduction: The Strategic Advantage of Urea Directing Groups in C-H Functionalization

Transition metal-catalyzed C-H activation has emerged as a powerful tool in modern organic synthesis, offering a more atom- and step-economical approach to the construction of complex molecules.[1] This strategy circumvents the need for pre-functionalized starting materials, directly converting inert C-H bonds into valuable carbon-carbon or carbon-heteroatom bonds. A key element in achieving site-selectivity in these reactions is the use of directing groups, which coordinate to the metal catalyst and position it in proximity to a specific C-H bond, typically in the ortho position.[2]

Among the myriad of directing groups developed, urea derivatives have garnered significant attention due to their robust coordinating ability and the potential for subsequent transformations. This guide focuses on the application of N,N-Diethyl-N'-methylurea as a versatile directing group, particularly in the context of rhodium(III)-catalyzed ortho-alkenylation of anilines. We will delve into the mechanistic underpinnings, provide detailed, field-tested protocols, and explore the synthetic utility of this methodology for researchers in synthetic chemistry and drug development.

Mechanistic Rationale: The Role of N,N-Diethyl-N'-methylurea in Rh(III)-Catalyzed C-H Activation

The efficacy of the N,N-Diethyl-N'-methylurea directing group in rhodium-catalyzed C-H activation stems from its ability to form a stable five-membered cyclometalated intermediate. The catalytic cycle is generally understood to proceed through a concerted metalation-deprotonation (CMD) pathway.

The proposed mechanism for the ortho-alkenylation of an aniline derivative bearing the N,N-Diethyl-N'-methylurea directing group is illustrated below. The reaction is initiated by the coordination of the urea oxygen to the cationic Rh(III) catalyst. This is followed by a CMD step, where the ortho C-H bond is cleaved to form a rhodacycle intermediate. Subsequent coordination and migratory insertion of an alkene (e.g., an acrylate) into the Rh-C bond, followed by β-hydride elimination, furnishes the ortho-alkenylated product and regenerates the active Rh(III) catalyst.

Figure 1: Proposed catalytic cycle for Rh(III)-catalyzed ortho-alkenylation.

Experimental Protocols

Part 1: Synthesis of the N-Aryl-N',N'-diethyl-N-methylurea Substrate

Objective: To install the N,N-Diethyl-N'-methylurea directing group onto a primary aniline.

Materials:

• Substituted Aniline (1.0 eq)

• N,N-Diethylcarbamoyl Chloride (1.2 eq)

• Triethylamine (1.5 eq)

• Methyl Iodide (1.5 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Protocol:

• Urea Formation:

  • To a solution of the substituted aniline (10 mmol) in anhydrous DCM (50 mL) at 0 °C, add triethylamine (15 mmol).

  • Slowly add N,N-diethylcarbamoyl chloride (12 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Upon completion (monitored by TLC), wash the reaction mixture with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (Hexane/Ethyl Acetate gradient) to afford the N-aryl-N',N'-diethylurea.

• N-Methylation:

  • To a suspension of sodium hydride (15 mmol) in anhydrous THF (30 mL) at 0 °C, add a solution of the N-aryl-N',N'-diethylurea (10 mmol) in anhydrous THF (20 mL) dropwise.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add methyl iodide (15 mmol) and allow the reaction to warm to room temperature and stir for 4 hours.

  • Carefully quench the reaction by the slow addition of water (10 mL).

  • Extract the product with ethyl acetate (3 x 30 mL).

  • Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (Hexane/Ethyl Acetate gradient) to yield the final N-aryl-N',N'-diethyl-N-methylurea substrate.

Part 2: Rh(III)-Catalyzed Ortho-Alkenylation of N-Arylurea

Objective: To perform the regioselective ortho-alkenylation of the urea-directed aniline derivative. This protocol is adapted from a similar transformation using an N,N-dimethylurea directing group.[3]

Materials:

• N-Aryl-N',N'-diethyl-N-methylurea (1.0 eq, 0.2 mmol)

• [Cp*RhCl₂]₂ (2.5 mol%)

• AgSbF₆ (10 mol%)

• Cu(OAc)₂·H₂O (1.0 eq)

• Acrylate (e.g., methyl acrylate) (2.0 eq)

• Methanol (MeOH) (2.0 mL)

Step-by-Step Protocol:

• Reaction Setup:

  • To a screw-capped vial, add the N-aryl-N',N'-diethyl-N-methylurea (0.2 mmol), [Cp*RhCl₂]₂ (0.005 mmol), AgSbF₆ (0.02 mmol), and Cu(OAc)₂·H₂O (0.2 mmol).

  • Evacuate and backfill the vial with argon three times.

  • Add methanol (2.0 mL) followed by the acrylate (0.4 mmol) via syringe.

  • Seal the vial and place it in a preheated oil bath at 80 °C.

• Reaction Monitoring and Work-up:

  • Stir the reaction mixture for 12-24 hours. Monitor the progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate (10 mL).

  • Filter the mixture through a pad of Celite® to remove insoluble salts, washing the pad with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the ortho-alkenylated product.

Data Presentation: Substrate Scope and Yields

The following table summarizes the expected outcomes for the ortho-alkenylation with various substituted anilines and acrylates, based on analogous transformations.[3]

Entry	Aniline Substituent (R)	Acrylate (R')	Product	Expected Yield (%)
1	H	-CO₂Me	ortho-(methoxycarbonylvinyl)	85-95
2	4-Me	-CO₂Et	ortho-(ethoxycarbonylvinyl)	80-90
3	4-OMe	-CO₂tBu	ortho-(tert-butoxycarbonylvinyl)	75-85
4	4-F	-CO₂Me	ortho-(methoxycarbonylvinyl)	70-80
5	4-Cl	-CO₂Me	ortho-(methoxycarbonylvinyl)	65-75
6	3-Me	-CO₂Et	ortho-(ethoxycarbonylvinyl)	80-90 (major regioisomer)

Part 3: Cleavage of the N,N-Diethyl-N'-methylurea Directing Group

Objective: To remove the directing group to unveil the free ortho-alkenylated aniline.

Materials:

• ortho-Alkenylated N-arylurea (1.0 eq)

• Potassium hydroxide (5.0 eq)

• Ethanol/Water (3:1 mixture)

Step-by-Step Protocol:

• Hydrolysis:

  • To a solution of the ortho-alkenylated N-arylurea (1.0 mmol) in a 3:1 mixture of ethanol and water (8 mL), add potassium hydroxide (5.0 mmol).

  • Reflux the mixture for 12 hours, or until the starting material is consumed (monitored by TLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

  • Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography (Hexane/Ethyl Acetate gradient) to obtain the free ortho-alkenylated aniline.

Workflow Visualization

Figure 2: Overall experimental workflow.

Trustworthiness and Self-Validation

The protocols described herein are based on established and peer-reviewed methodologies. The success of each step can be validated through standard analytical techniques:

• Reaction Monitoring: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) should be used to monitor the consumption of starting materials and the formation of products.

• Structural Verification: The identity and purity of all intermediates and the final product should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

• Regioselectivity: The ortho-selectivity of the C-H alkenylation can be confirmed by 2D NMR techniques (e.g., NOESY or HMBC) to establish the connectivity between the newly introduced vinyl group and the aromatic ring.

By following these validation steps, researchers can ensure the reliability and reproducibility of the experimental outcomes.

Conclusion

The N,N-Diethyl-N'-methylurea directing group provides an effective and versatile tool for the regioselective ortho-functionalization of anilines via rhodium(III)-catalyzed C-H activation. The protocols outlined in this guide offer a comprehensive framework for the synthesis of the requisite substrates, the execution of the key C-H alkenylation reaction, and the subsequent removal of the directing group. This methodology opens avenues for the synthesis of a wide range of substituted anilines, which are valuable intermediates in the development of pharmaceuticals, agrochemicals, and functional materials.

References

• Rhodium(iii)-catalyzed and MeOH-involved regioselective mono-alkenylation of N-arylureas with acrylates. Organic & Biomolecular Chemistry, Royal Society of Chemistry. [Link]

• Catalyzed C–H Amidation of Aniline Derivatives Using a Pyrimidine Directing Group: The Selective Solvent Controlled Synthesis of 1,2-Diaminobenzenes and Benzimidazoles. ACS Publications, Figshare. [Link]

• A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry. National Institutes of Health, U.S. National Library of Medicine. [Link]

• Rhodium(III)-catalyzed ortho alkenylation of N-phenoxyacetamides with N-tosylhydrazones or diazoesters through C-H activation. PubMed, National Center for Biotechnology Information. [Link]

• Rh(III)-Catalyzed meta-C-H Alkenylation with Alkynes. PubMed, National Center for Biotechnology Information. [Link]

• Rh(iii)-catalyzed chemoselective C–H functionalizations of tertiary aniline N-oxides with alkynes. Chemical Communications, Royal Society of Chemistry. [Link]

• Rh(III)-Catalyzed Methodologies Applied to the Synthesis of Unnatural Peptides. ProQuest. [Link]

• Rhodium-Catalyzed Redox-Neutral Olefination of Aryldiazenes with Acrylate Esters via C-H Activation and Transfer Hydrogenation. PubMed, National Center for Biotechnology Information. [Link]

• Rh(iii)-Catalyzed [5 + 1] annulation of 2-alkenylanilides and 2-alkenylphenols with allenyl acetates. National Institutes of Health, U.S. National Library of Medicine. [Link]

• Rh(III)-Catalyzed C-H Olefination Cascades to Divergently Construct Diverse Polyheterocycles by Tuning Manipulations of Directing Groups. PubMed, National Center for Biotechnology Information. [Link]

• Directing group assisted rhodium catalyzed meta-C–H alkynylation of arenes. National Institutes of Health, U.S. National Library of Medicine. [Link]

• Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether. National Institutes of Health, U.S. National Library of Medicine. [Link]

• N,N-Diethylurea-Catalyzed Amidation between Electron-Defficient Aryl Azides and Phenylacetaldehydes. National Institutes of Health, U.S. National Library of Medicine. [Link]

Sources

• 1. A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rh(III)-Catalyzed C-H Olefination Cascades to Divergently Construct Diverse Polyheterocycles by Tuning Manipulations of Directing Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rhodium(iii)-catalyzed and MeOH-involved regioselective mono-alkenylation of N-arylureas with acrylates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Reactions Involving N,N-Diethyl-N'-methylurea

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of an Unsymmetrical Urea

N,N-Diethyl-N'-methylurea is an unsymmetrical urea derivative with potential applications in organic synthesis and drug discovery. Its structure, featuring both secondary and tertiary amide functionalities, imparts unique chemical properties that make it an interesting building block for more complex molecules. The urea motif is a cornerstone in medicinal chemistry, known for its ability to form stable hydrogen bonds with biological targets such as enzymes and receptors.[1][2] This capacity makes urea derivatives valuable scaffolds in the design of enzyme inhibitors, receptor agonists or antagonists, and other therapeutic agents.[2][3]

This document provides a comprehensive guide to the experimental setup for reactions involving N,N-Diethyl-N'-methylurea. It includes detailed protocols for its synthesis, characterization, and potential applications, drawing upon established principles of organic chemistry and analogous procedures for similar compounds due to the limited specific literature on this particular molecule.

Physicochemical Properties

A clear understanding of the physicochemical properties of N,N-Diethyl-N'-methylurea is fundamental for its effective use in experimental settings.

Property	Value	Source
Molecular Formula	C₆H₁₄N₂O	[4]
Molecular Weight	130.19 g/mol	[4]
CAS Number	39499-81-5	[4]
Appearance	Predicted: Colorless to off-white solid or liquid	General knowledge of similar small organic molecules
Solubility	Predicted: Soluble in a range of organic solvents such as dichloromethane, tetrahydrofuran, and methanol.	General knowledge of similar small organic molecules

Synthesis of N,N-Diethyl-N'-methylurea: A Practical Approach

The synthesis of unsymmetrical ureas can be achieved through several reliable methods. The most common and direct approaches involve the reaction of an isocyanate with a primary or secondary amine, or the reaction of a carbamoyl chloride with a primary amine. Below are two detailed protocols for the synthesis of N,N-Diethyl-N'-methylurea based on these established methods.

Method 1: From Methyl Isocyanate and Diethylamine

This method is based on the nucleophilic addition of a secondary amine to an isocyanate, a highly efficient and widely used reaction for urea synthesis.

Reaction Scheme:

Experimental Protocol:

• Reagent Preparation:

  • Prepare a solution of diethylamine (1.0 equivalent) in a suitable aprotic solvent such as anhydrous tetrahydrofuran (THF) or dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. A concentration of 0.5 M is recommended.

  • Prepare a solution of methyl isocyanate (1.0 equivalent) in the same anhydrous solvent. Caution: Methyl isocyanate is a toxic and volatile compound and must be handled in a well-ventilated fume hood with appropriate personal protective equipment.[5][6]

• Reaction Setup and Execution:

  • Cool the diethylamine solution to 0 °C in an ice bath.

  • Add the methyl isocyanate solution dropwise to the stirred diethylamine solution over a period of 15-20 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes). The disappearance of the starting materials and the appearance of a new, more polar spot corresponding to the urea product will indicate the reaction's progression.

• Work-up and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N,N-Diethyl-N'-methylurea.

Method 2: From Diethylcarbamoyl Chloride and Methylamine

This alternative route involves the reaction of a carbamoyl chloride with a primary amine. Diethylcarbamoyl chloride serves as an electrophilic carbonyl source.

Reaction Scheme:

Experimental Protocol:

• Reagent Preparation:

  • Dissolve diethylcarbamoyl chloride (1.0 equivalent) in an aprotic solvent like dichloromethane (DCM) in a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

  • Prepare a solution of methylamine (2.1 equivalents, as a solution in THF or as a gas bubbled through the solvent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in DCM. The excess methylamine and the base are to neutralize the HCl byproduct.[7][8]

• Reaction Setup and Execution:

  • Cool the diethylcarbamoyl chloride solution to 0 °C.

  • Slowly add the methylamine/triethylamine solution to the stirred carbamoyl chloride solution.

  • After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Reaction Monitoring:

  • Monitor the reaction progress by TLC as described in Method 1.

• Work-up and Purification:

  • Upon completion, wash the reaction mixture with water and brine to remove the triethylamine hydrochloride salt and any excess methylamine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Analytical Characterization

Thorough characterization of the synthesized N,N-Diethyl-N'-methylurea is essential to confirm its identity and purity. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the ethyl and methyl groups. The chemical shifts will be influenced by the adjacent nitrogen and carbonyl groups.

    • Predicted ¹H NMR (CDCl₃, 400 MHz) δ (ppm):

      • ~1.1 (t, 6H, J ≈ 7.2 Hz, -CH₂CH₃ )

      • ~2.7 (s, 3H, -NHCH₃ )

      • ~3.2 (q, 4H, J ≈ 7.2 Hz, -CH₂ CH₃)

      • ~4.5-5.5 (br s, 1H, -NH CH₃)

  • ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments.

    • Predicted ¹³C NMR (CDCl₃, 100 MHz) δ (ppm):

      • ~13-15 (-CH₂CH₃ )

      • ~28-30 (-NHCH₃ )

      • ~40-42 (-CH₂ CH₃)

      • ~157-159 (C =O)

• Infrared (IR) Spectroscopy:

  • The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

    • Predicted IR (thin film or KBr) ν (cm⁻¹):

      • ~3350-3400 (N-H stretch)

      • ~2970, 2870 (C-H stretch, alkyl)

      • ~1630-1650 (C=O stretch, urea carbonyl)[9]

      • ~1550-1570 (N-H bend and C-N stretch)

• Mass Spectrometry (MS):

  • Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

    • Predicted MS (ESI+): m/z 131.12 [M+H]⁺

Potential Applications in Research and Development

While specific applications for N,N-Diethyl-N'-methylurea are not extensively documented, its structural features suggest its utility in several areas of chemical research and drug development.

• Fragment-Based Drug Discovery (FBDD): As a small molecule containing a key hydrogen-bonding motif, it can be used as a fragment in screening campaigns to identify starting points for the development of novel therapeutics.

• Lead Optimization: The diethyl and methyl groups can be systematically modified to explore the structure-activity relationship (SAR) of a lead compound, optimizing its potency, selectivity, and pharmacokinetic properties.

• Synthesis of Bioactive Molecules: N,N-Diethyl-N'-methylurea can serve as a precursor for the synthesis of more complex molecules with potential biological activity, such as enzyme inhibitors (e.g., kinase inhibitors) or receptor modulators.[1]

• Asymmetric Catalysis: Chiral derivatives of unsymmetrical ureas have been explored as organocatalysts in various asymmetric transformations.

Safety and Handling

Given the lack of specific safety data for N,N-Diethyl-N'-methylurea, it is prudent to handle it with the same precautions as for structurally similar compounds like N,N'-diethylurea and N-methylurea, and the reactive precursors used in its synthesis.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[10][11][12]

• Ventilation: All manipulations should be performed in a well-ventilated laboratory fume hood, especially when working with volatile and toxic reagents like methyl isocyanate.[6][12]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[10]

• Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[11][12] Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances.[10][11]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Disclaimer: The protocols and information provided in this document are intended for use by qualified professionals. All experiments should be conducted with appropriate safety precautions. The predicted analytical data is for guidance only and should be confirmed by experimental analysis.

References

• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and Antioxidant Properties. Biointerface Research in Applied Chemistry. Available from: [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. Molecules. Available from: [Link]

• Synthesis of N-acylurea derivatives from carboxylic acids and N,N′-dialkyl carbodiimides in water. Journal of Chemical Sciences. Available from: [Link]

• Process for the preparation of alkyl-ureas. Google Patents.

• Understanding the Synthesis and Chemical Properties of Diethylcarbamoyl Chloride. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• A Straightforward Synthesis of N-Substituted Ureas from Primary Amides. Organic Chemistry Portal. Available from: [Link]

• Methyl isocyanate. Wikipedia. Available from: [Link]

• Synthesis and Biological Activity of Urea and Thiourea Derivatives from 2-Aminoheterocyclic Compounds. ResearchGate. Available from: [Link]

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. ACS Publications. Available from: [Link]

• Methyl Amine & Benzoyl Chloride | N-Methyl Benzamide | Land of Chemistry. YouTube. Available from: [Link]

• Infrared spectra of amorphous and crystalline urea ices. RSC Publishing. Available from: [Link]

• Reaction of Hexamethylene Diisocyanate with Amines. ResearchGate. Available from: [Link]

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. National Institutes of Health. Available from: [Link]

• Prediction of agonist, partial agonist and full antagonist of H. pylori TlpB utilizing molecular docking. NISCAIR Online Periodicals Repository. Available from: [Link]

• The Infra-red Absorption Spectrum and Structure of Urea. J-STAGE. Available from: [Link]

• Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives with Alkyl Groups and Chlorine as Substituents. MDPI. Available from: [Link]

• N,N-Dimethylurea - Optional[1H NMR] - Chemical Shifts. SpectraBase. Available from: [Link]

• Methyl amine reacts with acetyl chloride and forms :-(1) CH_3NH_2 (2) CH_3NHNa (3) CH_3NHCOCH_3... YouTube. Available from: [Link]

• Methyl Isocyanate | Medical Management Guidelines | Toxic Substance Portal. Agency for Toxic Substances and Disease Registry. Available from: [Link]

• Material Safety Data Sheet - 1,1-Diethylurea. Cole-Parmer. Available from: [Link]

• The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and Antioxidant Properties. Biointerface Research in Applied Chemistry. Available from: [Link]

• Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. National Institutes of Health. Available from: [Link]

• Ethylamine into Ethylisocyanide or carbylamine Reaction. YouTube. Available from: [Link]

• Write the chemical reaction of methylamine with benzoyl chloride and write the IUPAC name of the product. Brainly.in. Available from: [Link]

• Methyl amine reacts with acetyl chloride to form a class 12 chemistry CBSE. Vedantu. Available from: [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. National Institutes of Health. Available from: [Link]

• Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. ResearchGate. Available from: [Link]

• 13C NMR Chemical Shift. Oregon State University. Available from: [Link]

• Methyl Isocyanate | CH3NCO | CID 12228. PubChem. Available from: [Link]

• N-NITROSO-N-METHYLUREA HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED. New Jersey Department of Health. Available from: [Link]

• How to Interpret the Number of Signals in a 13C NMR for Organic Chemistry. YouTube. Available from: [Link]

• Scheme 1. The preparation of unsymmetrical ureas. Reagents and conditions. ResearchGate. Available from: [Link]

• 13C NMR - How Many Signals. Master Organic Chemistry. Available from: [Link]

• N-Methyl-N-nitrosourea | C2H5N3O2 | CID 12699. PubChem. Available from: [Link]

• Interpreting C-13 NMR Spectra. Chemistry LibreTexts. Available from: [Link]

Sources

• 1. Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides and Related Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 39499-81-5|1,1-Diethyl-3-methylurea|BLD Pharm [bldpharm.com]
• 5. Methyl isocyanate - Wikipedia [en.wikipedia.org]
• 6. Methyl Isocyanate | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 7. brainly.com [brainly.com]
• 8. Methyl amine reacts with acetyl chloride to form a class 12 chemistry CBSE [vedantu.com]
• 9. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 10. fishersci.be [fishersci.be]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]

Application Notes &amp; Protocols for the Quantification of N,N-Diethyl-N'-methylurea

Introduction: The Analytical Challenge of a Small Urea Derivative

N,N-Diethyl-N'-methylurea (CAS: 39499-81-5, Mol. Formula: C₆H₁₄N₂O) is a substituted urea derivative relevant in various chemical and pharmaceutical contexts, potentially as a synthetic intermediate or a process-related impurity.[1] Its accurate quantification is critical for process control, quality assurance, and safety assessment. The molecule's structure—small, polar, and lacking a significant chromophore—presents distinct analytical challenges.[1]

The urea functional group is a capable hydrogen bond donor and acceptor, which imparts significant polarity and aqueous solubility.[2] However, the aliphatic nature of the substituents means the molecule does not absorb ultraviolet (UV) light strongly at conventional wavelengths (254 nm or 280 nm), complicating detection by standard HPLC-UV methods.[3] This guide provides a comprehensive overview of robust analytical strategies, detailing the causality behind methodological choices and presenting validated starting protocols for immediate application in research and drug development settings.

Physicochemical Properties & Analytical Implications

Property	Value	Analytical Implication
Molecular Weight	130.19 g/mol	Suitable for mass spectrometry; volatility may allow for GC analysis, though derivatization is likely required.
LogP (Computed)	0.3	Indicates high polarity and hydrophilicity, suggesting poor retention on traditional C18 reversed-phase HPLC columns.[1][4]
H-Bond Donors	1	Contributes to polarity and interaction with polar stationary phases.[1]
H-Bond Acceptors	2	Contributes to polarity and potential for interaction with protic solvents.[1]
UV Chromophore	Carbonyl group (C=O)	Weak absorbance at low UV wavelengths (~200-210 nm).[3] This necessitates the use of high-purity mobile phases and may lead to low sensitivity and interference issues.

Primary Analytical Strategy: Liquid Chromatography

Given its polarity and non-volatile nature, High-Performance Liquid Chromatography (HPLC) is the cornerstone for the analysis of N,N-Diethyl-N'-methylurea. The choice of stationary phase and detector is paramount to developing a selective and sensitive method.

Method 1: Reversed-Phase HPLC with Low-Wavelength UV Detection (HPLC-UV)

This approach represents the most accessible chromatographic technique. However, its success hinges on addressing the analyte's poor retention and weak UV absorbance.

Expertise & Rationale:

• Stationary Phase Selection: A standard C18 column will provide minimal retention for this polar analyte. To overcome this, a polar-embedded or polar-endcapped C18 column is recommended. These columns incorporate polar functional groups (e.g., amide, carbamate) within the alkyl chains or at the terminus, which enhances interaction with polar analytes under highly aqueous mobile phase conditions and prevents phase collapse. An alternative is Hydrophilic Interaction Liquid Chromatography (HILIC), which uses a polar stationary phase (like bare silica or diol) and a high organic mobile phase to retain polar compounds.[4]

• Detection Wavelength: The carbonyl group in the urea moiety provides a weak n→π* transition, resulting in absorbance in the low UV range. Analysis of similar simple ureas shows a λmax around 200-210 nm.[3] A detection wavelength of 205 nm is chosen as a pragmatic starting point, balancing analyte absorbance with potential mobile phase interference. This choice necessitates the use of high-purity, UV-transparent solvents like acetonitrile and HPLC-grade water with additives like phosphoric acid, which have a low UV cutoff.[3]

Caption: Workflow for HPLC-UV quantification of N,N-Diethyl-N'-methylurea.

• Preparation of Mobile Phase and Diluent:

  • Mobile Phase: Prepare a solution of 95% HPLC-grade water and 5% HPLC-grade acetonitrile. Add phosphoric acid to a final concentration of 0.1% (v/v). Filter through a 0.45 µm membrane and degas thoroughly.

  • Diluent: Use the mobile phase as the diluent to ensure peak shape integrity.

• Standard Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh 25 mg of N,N-Diethyl-N'-methylurea reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Calibration Standards: Perform serial dilutions from the stock solution to prepare calibration standards ranging from 1.0 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh a portion of the sample expected to contain N,N-Diethyl-N'-methylurea and dissolve it in a known volume of diluent to achieve a theoretical concentration within the calibration range (e.g., 20-50 µg/mL).

  • Filter the final solution through a 0.45 µm syringe filter (e.g., PTFE or PVDF) before injection.

• Chromatographic Conditions:

  • Instrument: HPLC system with a UV or Photodiode Array (PDA) detector.

  • Column: Polar-embedded C18 (e.g., Waters Atlantis dC18, 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: 95:5 Water:Acetonitrile with 0.1% Phosphoric Acid.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: 205 nm.

  • Run Time: Approximately 10 minutes (ensure elution of the analyte and any impurities).

• Validation and System Suitability:

  • System Suitability: Inject a standard solution (e.g., 25 µg/mL) five times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%.

  • Linearity: Plot the peak area response versus concentration for the calibration standards. The correlation coefficient (r²) should be ≥0.999.

  • LOD/LOQ: The Limit of Detection (LOD) and Limit of Quantification (LOQ) for analogous urea methods are often in the low µg/mL range.[5]

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For superior sensitivity and unparalleled specificity, especially in complex matrices like biological fluids or drug products, LC-MS/MS is the authoritative method. It overcomes the limitations of UV detection entirely.

Expertise & Rationale:

• Ionization: The urea moiety contains basic nitrogen atoms that are readily protonated. Therefore, Electrospray Ionization (ESI) in positive mode is the logical choice, forming the protonated molecule [M+H]⁺.

• Separation: A fast LC gradient using a standard C18 column is often sufficient because the mass spectrometer provides the required specificity. This allows for high-throughput analysis. The mobile phase should contain a volatile acid like formic acid to promote ionization.[6]

• Detection (MRM): Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion ([M+H]⁺, m/z 131.1) is selected in the first quadrupole, fragmented in the collision cell, and a specific, stable product ion is monitored in the third quadrupole. This transition is highly specific to the analyte, eliminating matrix interference. A potential fragmentation pathway involves the loss of the diethylamine group.

Caption: Development and quantification workflow for the LC-MS/MS method.

• MS Parameter Optimization:

  • Directly infuse a ~1 µg/mL solution of N,N-Diethyl-N'-methylurea in 50:50 Acetonitrile:Water with 0.1% Formic Acid into the mass spectrometer.

  • Optimize source parameters (e.g., capillary voltage, gas flows, temperature) for maximum signal of the precursor ion [M+H]⁺ at m/z 131.1 .

  • Perform a product ion scan to identify major fragments. Select a stable and intense fragment for the MRM transition (e.g., m/z 131.1 → 72.1 , corresponding to the diethylamine fragment ion).

  • Optimize the collision energy (CE) to maximize the intensity of the chosen product ion.

• Internal Standard (IS) Selection:

  • A stable isotope-labeled (SIL) version of the analyte (e.g., D₃-methyl or D₁₀-diethyl) is ideal. If unavailable, a structurally similar compound with a different mass can be used.

• Chromatographic Conditions:

  • Instrument: UPLC or HPLC coupled to a triple quadrupole mass spectrometer with an ESI source.

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B for 0.5 min, ramp to 95% B over 2.0 min, hold for 0.5 min, return to 5% B and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Sample and Standard Preparation:

  • Prepare calibration standards and QC samples in the same matrix as the unknown samples (e.g., blank drug formulation, plasma).

  • For protein-containing samples (e.g., plasma), perform a protein precipitation by adding 3 volumes of cold acetonitrile containing the internal standard, vortexing, and centrifuging. Inject the supernatant.

  • For other samples, dilute with the initial mobile phase (95% A, 5% B) containing the internal standard.

• Data Acquisition and Processing:

  • Set up the MRM acquisition method with the optimized transitions for the analyte and the internal standard.

  • Process the data by integrating the peaks and calculating the peak area ratio (Analyte Area / IS Area).

  • Generate a calibration curve by plotting the peak area ratio against concentration and perform a weighted (1/x²) linear regression.

Parameter	HPLC-UV	LC-MS/MS
Linearity (r²)	≥ 0.999	≥ 0.995
Range	1 - 100 µg/mL	0.5 - 500 ng/mL
LOD	~0.3 µg/mL	~0.1 ng/mL
LOQ	~1.0 µg/mL	~0.5 ng/mL
Precision (%RSD)	< 5%	< 15%
Accuracy (%RE)	± 10%	± 15%

Orthogonal Technique: Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful primary method that does not require a reference standard of the analyte itself for quantification, provided a certified internal standard is used. It offers a direct measure of molar concentration and is invaluable for qualifying and certifying chemical standards.

Expertise & Rationale:

• Principle: qNMR relies on the principle that the integrated signal area of a specific resonance is directly proportional to the number of nuclei contributing to that signal. By comparing the integral of a unique analyte proton signal to the integral of a known amount of a certified internal standard, the concentration of the analyte can be determined precisely.

• Internal Standard Selection: The internal standard must be of high purity, non-volatile, stable, and have at least one sharp resonance that is well-resolved from all analyte signals. Maleic acid or dimethyl sulfone are common choices.

• Experimental Setup: For accuracy, key acquisition parameters must be carefully controlled. A long relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and standard is critical to ensure full magnetization recovery and accurate integration.

• Sample Preparation:

  • Accurately weigh ~10-20 mg of the N,N-Diethyl-N'-methylurea sample into an NMR tube.

  • Accurately weigh ~5-10 mg of a certified internal standard (e.g., maleic acid) and add it to the same NMR tube.

  • Add a known volume (e.g., 700 µL) of a deuterated solvent (e.g., DMSO-d₆ or MeOD) to the tube. Ensure complete dissolution.

• NMR Acquisition:

  • Instrument: High-field NMR spectrometer (≥400 MHz).

  • Experiment: Standard quantitative ¹H NMR pulse sequence.

  • Key Parameters:

    • Relaxation Delay (D1): ≥ 30 seconds (determine T₁ experimentally if highest accuracy is needed).

    • Pulse Angle: 90°

    • Number of Scans (NS): 16 or higher for good signal-to-noise.

    • Spectral Width: Cover all analyte and standard signals.

• Data Processing and Calculation:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired FID.

  • Carefully integrate a well-resolved, unique proton signal for the analyte (e.g., the N'-methyl singlet) and a signal for the internal standard (e.g., the singlet for maleic acid).

  • Calculate the purity or concentration using the following formula:

  Purity (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Puritystd = Purity of the internal standard

Conclusion

The quantification of N,N-Diethyl-N'-methylurea requires a tailored analytical approach due to its physicochemical properties. For routine quality control where analyte levels are relatively high, a well-developed HPLC-UV method using a polar-modified column and detection at a low wavelength (205 nm) is a viable and cost-effective strategy. For trace-level quantification, regulatory submissions, or analysis in complex biological matrices, the superior sensitivity and specificity of LC-MS/MS make it the unequivocal method of choice. Finally, qNMR serves as an essential orthogonal technique for the absolute quantification and certification of reference materials, underpinning the accuracy of all other relative methods. Each method, when properly validated, provides a self-validating system for the trustworthy quantification of this compound.

References

• SIELC Technologies. (n.d.). Uv-Vis Spectrum of Urea. Retrieved from [Link]

• Labtest. (n.d.). UREA UV - Liquiform. Retrieved from [Link]

• Labcare diagnostics. (2019). UREA-UV. Retrieved from [Link]

• Han, L., et al. (2019). Candidate reference measurement procedure for determination of urea in serum by liquid chromatography-tandem mass spectrometry. BIPM. Retrieved from [Link]

• Bioanalysis Zone. (2013). Novel LC–MS/MS method devised for the determination of urea in human epithelial lining fluid. Retrieved from [Link]

• Christianson, C. (2021). Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone. Retrieved from [Link]

• PubChem. (n.d.). N,N-Diethyl-N'-methylurea. National Center for Biotechnology Information. Retrieved from [Link]

• LCGC International. (2010). HPLC Analysis of Polar Compounds in Bioanalysis. Retrieved from [Link]

• Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• ResearchGate. (2022). Determination of Derivatized Urea in Exhaled Breath Condensate by LC-MS. Retrieved from [Link]

• Khandelwal, M., et al. (2015). Synthesis and characterization of novel urea and thiourea substitute cyclotriphosphazene compounds as naked-eye sensors for F−. Turkish Journal of Chemistry. Retrieved from [Link]

• Bowen, C., & Licea-Perez, H. (2013). Development of a sensitive and selective LC–MS/MS method for the determination of urea in human epithelial lining fluid.
• da Silva, J. C. C., et al. (2021). A conventional and chemometric analytical approach to solving urea determination with accuracy and precision. Analytical Methods, 13(32), 3625-3633.
• Costa, A. P., et al. (2005). Determination of urea using high-performance liquid chromatography with fluorescence detection after automated derivatisation with Xanthydrol. Analytica Chimica Acta, 528(2), 213-218.

• Wikipedia. (n.d.). N-Nitroso-N-methylurea. Retrieved from [Link]

• Tota, A., et al. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 63(6), 2751-2788.

Sources

• 1. N,N-Diethyl-N'-methylurea | C6H14N2O | CID 135031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmasalmanac.com [pharmasalmanac.com]
• 3. Uv-Vis Spectrum of Urea | SIELC Technologies [sielc.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. bioanalysis-zone.com [bioanalysis-zone.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]

Technical Notes & Optimization

Technical Support Center: Optimizing N,N-Diethyl-N'-methylurea Synthesis

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of N,N-Diethyl-N'-methylurea. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic protocols. We will move beyond simple procedural lists to explore the causal relationships in your experiment, empowering you to make informed decisions that enhance yield, purity, and safety.

Core Principles: Understanding the Reaction

The most direct and common synthesis of N,N-Diethyl-N'-methylurea is the nucleophilic addition of diethylamine to methyl isocyanate. This reaction is highly efficient but exquisitely sensitive to reaction conditions.

The Core Reaction: Diethylamine, a secondary amine, acts as a nucleophile, attacking the electrophilic carbonyl carbon of methyl isocyanate. The subsequent proton transfer results in the final urea product.

Caption: Figure 1: Nucleophilic Addition Mechanism.

Understanding this mechanism is the foundation for troubleshooting. Nearly every common issue can be traced back to a competing reaction that consumes a reactant or catalyzes an undesired pathway.

Troubleshooting Guide & FAQs

This section addresses the most frequent challenges encountered during the synthesis. Each answer provides a mechanistic explanation and a actionable solution.

Q1: My reaction yield is significantly lower than expected (<80%). What are the primary causes?

A1: Low yield is most often traced to three critical areas: moisture contamination, isocyanate polymerization, and improper stoichiometry.

• Mechanistic Cause 1: Hydrolysis of Methyl Isocyanate. Methyl isocyanate is extremely reactive towards water.[1][2] Trace amounts of moisture in your reagents or glassware will hydrolyze the isocyanate to form an unstable carbamic acid, which decomposes into methylamine and carbon dioxide. This newly formed methylamine can then react with another molecule of methyl isocyanate to produce the symmetrical byproduct, N,N'-dimethylurea, further reducing the yield of your target molecule.

• Mechanistic Cause 2: Trimerization of Methyl Isocyanate. In the presence of certain catalysts (including bases, metal salts, and even tertiary amines) or at elevated temperatures, methyl isocyanate can rapidly polymerize with itself to form a highly stable, solid trimer called 1,3,5-trimethyl-1,3,5-triazinane-2,4,6-trione (trimethyl isocyanurate).[2][3] This trimer is often observed as a white, insoluble precipitate and represents a direct loss of your starting material.

• Solution: Implement a Rigorous Anhydrous Protocol.

  • Glassware: Oven-dry all glassware at 120°C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator immediately before use.

  • Solvent: Use a freshly opened bottle of an anhydrous aprotic solvent (see Table 1) or purify the solvent by passing it through an activated alumina column.

  • Reagents: Use freshly distilled diethylamine. Ensure the methyl isocyanate is of high purity and has been stored properly under an inert atmosphere.

  • Atmosphere: Conduct the entire reaction under an inert atmosphere (dry nitrogen or argon).

Q2: I observed a white solid crashing out of my solution, and it's not my product. What is it and how do I stop it?

A2: This is almost certainly the trimethyl isocyanurate trimer, as discussed in A1. Its formation is a clear indicator of poor temperature control or contamination. The reaction between diethylamine and methyl isocyanate is highly exothermic.[3] If diethylamine is added too quickly, localized "hot spots" will form, dramatically accelerating the rate of the undesired trimerization side reaction.

• Troubleshooting Workflow:

Caption: Figure 2: Troubleshooting Precipitate Formation.

• Optimized Protocol to Prevent Trimerization:

  • Dissolve the methyl isocyanate in your chosen anhydrous solvent.

  • Cool the solution to 0°C using an ice-water bath.

  • Add the diethylamine dropwise via an addition funnel over 30-60 minutes, ensuring the internal temperature does not rise above 10°C.

  • Maintain vigorous stirring throughout the addition to dissipate heat effectively.

Q3: Which solvent is best for this synthesis?

A3: The ideal solvent should be aprotic (to avoid reacting with the isocyanate), have a low boiling point for easy removal, and be able to dissolve both reactants. Protic solvents like water or alcohols are completely unsuitable.

• Data Presentation: Solvent Selection Guide

Solvent	Boiling Point (°C)	Dielectric Constant	Key Advantages	Disadvantages
Tetrahydrofuran (THF)	66	7.5	Excellent solvency for reactants.	Can contain peroxides; must be freshly distilled from a drying agent.
Dichloromethane (DCM)	40	9.1	High polarity, good solvency, easy to remove.	Higher environmental impact; must be anhydrous grade.
Diethyl Ether	35	4.3	Very easy to remove, low cost.	Lower solvency for polar intermediates; highly flammable.
Acetonitrile	82	37.5	High polarity.	Higher boiling point; can be harder to remove completely.[4]

Recommendation: For most lab-scale syntheses, anhydrous Tetrahydrofuran (THF) provides the best balance of solvency and ease of use.

Validated Experimental Protocol

This protocol incorporates the best practices discussed above to maximize yield and purity.

Protocol: High-Yield Synthesis of N,N-Diethyl-N'-methylurea

Safety Notice: Methyl isocyanate is extremely toxic, volatile, and lachrymatory.[3] This procedure must be performed in a certified chemical fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

• Preparation (Anhydrous Setup):

  • Set up a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a thermometer.

  • Oven-dry all glassware and cool under a stream of dry nitrogen.

• Reaction Setup:

  • In the reaction flask, dissolve methyl isocyanate (1.0 eq) in anhydrous THF (approx. 0.5 M solution).

  • Begin stirring and cool the flask to 0°C in an ice-water bath.

  • In the dropping funnel, add diethylamine (1.05 eq) diluted with a small amount of anhydrous THF. The slight excess of the less valuable amine ensures the complete consumption of the isocyanate.

• Reaction Execution:

  • Slowly add the diethylamine solution dropwise to the stirred isocyanate solution over 45 minutes.

  • Carefully monitor the internal temperature, ensuring it does not exceed 10°C.

  • After the addition is complete, allow the reaction to stir at 0°C for an additional hour, then let it warm to room temperature and stir for another 2-3 hours.

• Monitoring:

  • Check for the disappearance of the isocyanate starting material using Thin Layer Chromatography (TLC) or by analyzing a quenched aliquot by GC-MS. The characteristic N=C=O infrared stretch around 2250-2275 cm⁻¹ should also disappear.

• Workup and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil or solid is often of high purity. If necessary, it can be further purified by:

    • Recrystallization: Using a solvent system like hexane/ethyl acetate.

    • Column Chromatography: Using silica gel with a hexane/ethyl acetate gradient.

References

• DD271514B5 - PROCESS FOR PREPARING N-METHYL UREA-N, N-DIMETHYL MUSHROOM MIXTURES - Google Patents.

• nitrosomethylurea - Organic Syntheses Procedure. Available at: [Link]

• CN103012183A - Preparation method of N,-N-diethyl-formamide - Google Patents.

• A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances. Available at: [Link]

• Crystal and Molecular Structure of N,N′-Diethyl-N,N′-Diphenylurea - ResearchGate. Available at: [Link]

• (PDF) A new method for the synthesis of N,N-diethyl-m-methylbenzamide - ResearchGate. Available at: [Link]

• A scalable and safe continuous flow procedure for in-line generation of Diazomethane and its precursor MNU - The Royal Society of Chemistry. Available at: [Link]

• Methyl isocyanate - Wikipedia. Available at: [Link]

• Urea derivative synthesis by amination, rearrangement or substitution. Available at: [Link]

• One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction - Beilstein Journals. Available at: [Link]

• Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt - PMC - NIH. Available at: [Link]

• Methyl Isocyanate | Medical Management Guidelines | Toxic Substance Portal - CDC. Available at: [Link]

• Urea Formation - Common Conditions. Available at: [Link]

Sources

• 1. Methyl Isocyanate | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 2. METHYL ISOCYANATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Methyl isocyanate - Wikipedia [en.wikipedia.org]
• 4. BJOC - One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction [beilstein-journals.org]

Technical Support Center: Optimizing Reaction Conditions for N,N-Diethyl-N'-methylurea

Welcome to the UreaSyn Solutions Technical Support Center. Current Status: Operational Agent: Dr. Aris Thorne, Senior Application Scientist[1]

You have reached the Tier 3 Support Desk. We understand you are working on the synthesis of N,N-Diethyl-N'-methylurea (CAS: 39499-81-5), an asymmetric tri-substituted urea often used as a stabilizer or pharmaceutical intermediate.[1] Unlike symmetric ureas, this molecule requires precise control over stoichiometry and addition order to prevent side reactions like biuret formation or symmetric byproducts.[1]

Below are the troubleshooting guides and FAQs derived from our most frequent user tickets.

Ticket #001: Route Selection & Strategy

User Question: "I see two main pathways to synthesize this compound: reacting Diethylamine with Methyl Isocyanate (MIC), or reacting Diethylcarbamoyl Chloride with Methylamine. Which route yields better purity for scale-up?"

Dr. Thorne's Response: While the isocyanate route is atom-efficient, we strongly recommend the Carbamoyl Chloride route (Route B) for most laboratory and pilot-scale applications due to safety profile and regulatory constraints.[1]

Decision Matrix: Route A vs. Route B

Figure 1: Strategic decision tree for selecting the optimal synthesis pathway based on safety and purification capabilities.

Ticket #002: Optimizing the Carbamoyl Chloride Route

User Question: "I am using Diethylcarbamoyl chloride and Methylamine (aq). The yield is inconsistent, and I'm seeing hydrolysis products. How do I fix this?"

Dr. Thorne's Response: The issue is likely the use of aqueous methylamine.[1] Diethylcarbamoyl chloride is moisture-sensitive and will hydrolyze to diethylamine and HCl in the presence of water, competing with the urea formation.[1]

Protocol Adjustment: Switch to Methylamine (2.0M in THF) or Methylamine hydrochloride with a stoichiometric base.

Optimized Protocol (Anhydrous Conditions)

Reagents:

• Diethylcarbamoyl chloride (1.0 equiv)[1]

• Methylamine hydrochloride (1.2 equiv)[1]

• Triethylamine (TEA) or DIPEA (2.5 equiv) – Acts as HCl scavenger.[1]

• Solvent: Dichloromethane (DCM) or Dry THF.[1]

Step-by-Step Workflow:

• Setup: Charge a flame-dried round-bottom flask with Methylamine HCl and dry DCM under Nitrogen atmosphere.

• Base Addition: Cool to 0°C . Add TEA dropwise.[1][2] The mixture will become a slurry (Methylamine free base generation).[1]

• Active Reagent Addition: Add Diethylcarbamoyl chloride dropwise over 30 minutes. Crucial: Keep internal temp < 10°C to prevent side reactions.

• Reaction: Allow to warm to room temperature (25°C) and stir for 4–6 hours.

• Quench: Add water to dissolve the triethylamine hydrochloride salt.

• Extraction: Separate organic layer, wash with 1M HCl (to remove unreacted amine), then saturated NaHCO3, then Brine.

Data Table: Solvent Effects on Yield

Solvent	Dielectric Constant	Yield (%)	Observations
DCM	8.93	92%	Best solubility for chloride; easy workup.[1]
THF	7.58	85%	Good, but TEA-HCl salt precipitates heavily, complicating stirring.[1]
DMF	36.7	60%	High yield but difficult to remove solvent during workup; promotes hydrolysis if wet.[1]

Ticket #003: High-Throughput Isocyanate Method (Route A)

User Question: "We have a closed-loop reactor and want to use Methyl Isocyanate (MIC) for atom economy. The reaction is violent.[1] How do we control the exotherm?"

Dr. Thorne's Response: Reaction of amines with isocyanates is extremely fast and exothermic ($ \Delta H \approx -25 \text{ kcal/mol} $).[1] In a batch reactor, this can lead to "runaway" conditions or vaporization of the toxic MIC (bp ~39°C).[1]

Safety & Process Controls:

• Inverse Addition: Do NOT add amine to isocyanate. Always add MIC (diluted in solvent) into the Amine (diluted in solvent) .[1] This keeps the amine in excess initially, preventing isocyanate polymerization.[1]

• Temperature: Maintain -10°C to 0°C .

• Solvent: Toluene is preferred over DCM here.[1] It has a higher boiling point, providing a heat sink buffer.[1]

Mechanism & Pathway: The nitrogen lone pair of diethylamine attacks the electrophilic carbon of the isocyanate.[1]

Figure 2: Nucleophilic addition mechanism.[1] The reaction is driven by the nucleophilicity of the secondary amine.

Ticket #004: Purification & Analytical Validation

User Question: "My product is an oil that won't crystallize. Literature suggests a melting point around 50-60°C. How do I purify it?"

Dr. Thorne's Response: N,N-Diethyl-N'-methylurea has a low melting point and can easily supercool into a viscous oil, especially if trace solvent or impurities (like symmetric diethylurea) are present.[1]

Troubleshooting Steps:

• Seed Crystal: If you cannot induce crystallization, scratch the glass side of the flask with a glass rod or add a seed crystal of a similar urea if available.[1]

• Solvent System: Try triturating the oil with cold Hexane or Pentane .[1] The impurities often stay in the non-polar solvent while the urea solidifies.[1]

• Distillation: If it remains an oil, perform Kugelrohr distillation under high vacuum (<1 mmHg). Expect a boiling point >100°C at reduced pressure.[1]

Analytical Checkpoints (Self-Validation):

Technique	Expected Signal	Diagnostic Value
1H NMR	2.8 (3H, d, N-CH3)	Confirms methyl group incorporation.[1]
1H NMR	1.1 (6H, t), 3.3 (4H, q)	Confirms diethyl group integrity.[1]
IR	~1630-1640 cm⁻¹ (C=O)	Strong urea carbonyl stretch.[1]
IR	~3300-3400 cm⁻¹ (N-H)	Single band (secondary amide N-H).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 135031, N,N-Diethyl-N'-methylurea. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). Methyl Isocyanate: Medical Management Guidelines. Retrieved from [Link]

• Royal Society of Chemistry. Isocyanate-based multicomponent reactions (RSC Advances). Retrieved from [Link]

• National Institutes of Health (NIH). Mechanistic Studies of the Solvolyses of Carbamoyl Chlorides. Retrieved from [Link]

Sources

• 1. CAS 623-76-7: N,N′-Diethylurea | CymitQuimica [cymitquimica.com]
• 2. m.youtube.com [m.youtube.com]

How to remove impurities from N,N-Diethyl-N'-methylurea?

Technical Support: Purification Protocols for N,N-Diethyl-N'-methylurea

Overview

N,N-Diethyl-N'-methylurea (CAS: 634-95-7) is an unsymmetrical substituted urea. While theoretically a solid with a melting point of 68–71°C , users frequently encounter it as a viscous, non-crystallizing oil. This physical state is often a "false positive" for degradation; it usually indicates the presence of trace impurities (specifically unreacted diethylamine or symmetric urea byproducts) that depress the melting point.

This guide provides a modular approach to purification, moving from crude chemical washing to high-purity polishing.

Module 1: Diagnostic & Decision Logic

Before selecting a protocol, assess the physical state of your material. Impurities in substituted ureas often manifest as "oiling out" rather than discrete spots on a TLC plate.

Figure 1: Decision matrix for selecting the appropriate purification workflow based on physical state and odor.

Module 2: Chemical Purification (The "Wash" Method)

Target Impurity: Unreacted Diethylamine / Methylamine. Mechanism: Chemoselective Protonation.

The most common impurity is unreacted diethylamine. Diethylamine is a base (

), whereas N,N-Diethyl-N'-methylurea is neutral/weakly basic ( ). We exploit this by using a dilute acid wash to protonate the amine into a water-soluble salt, while the urea remains in the organic layer.

Reagents:

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 1N Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (

  )

• Brine (Saturated NaCl)

Protocol:

• Dissolution: Dissolve the crude oil in DCM (10 mL per gram of crude).

• Acid Wash: Transfer to a separatory funnel. Wash with cold 1N HCl (

  mL).

  • Critical Note: Keep this step cold (

    C) and brief to prevent acid-catalyzed hydrolysis of the urea.

• Neutralization: Wash the organic layer with Saturated

  ( mL) to remove trace acid.

• Drying: Wash with Brine, dry over anhydrous

  , filter, and concentrate in vacuo.

Validation: The "fishy" amine odor should be completely absent. If the oil solidifies upon standing, proceed to Recrystallization.

Module 3: Physical Purification (Recrystallization)

Target Impurity: Symmetric Ureas (e.g., N,N'-Dimethylurea) and colored oligomers. Principle: Solubility Differential.

Substituted ureas are often soluble in alcohols but insoluble in non-polar hydrocarbons. A "solvent switch" or "anti-solvent" method is most effective here.

Solvent System:

• Solvent A (Good Solvent): Ethyl Acetate or Ethanol (warm).

• Solvent B (Anti-Solvent): Hexane, Heptane, or Toluene.

Protocol:

• Dissolve the crude solid in the minimum amount of warm Ethyl Acetate (

  C).

• Add Hexane dropwise to the warm solution until a faint cloudiness persists.

• Add a single drop of Ethyl Acetate to clear the solution.

• Allow the solution to cool slowly to room temperature, then place in a fridge (

  C) for 12 hours.

• Troubleshooting the "Oil Out": If the product oils out instead of crystallizing, scratch the glass side of the flask with a spatula or add a seed crystal of pure material.

• Filter the white needles and wash with cold Hexane.

Module 4: Chromatographic Polishing (High Purity)

Target Impurity: Isomers and degradation products.

If the compound remains an oil or requires

purity for biological assay, Flash Column Chromatography is required.

Stationary Phase: Silica Gel (230-400 mesh). Mobile Phase:

• Start: 100% Dichloromethane (DCM).

• Gradient: 0%

  5% Methanol in DCM.

TLC Visualization:

• Stain:

  (Ureas oxidize slowly) or Iodine Chamber (Non-destructive).

• Rf Value: Expect the urea to appear around

  in 5% MeOH/DCM.

Frequently Asked Questions (Troubleshooting)

Q1: My product is an oil, but the literature says it should be a solid. Did I make the wrong compound? A: Not necessarily. N,N-Diethyl-N'-methylurea has a low melting point (~69°C). Small amounts of solvent (DCM/EtOAc) or amine impurities can depress the melting point below room temperature.

• Fix: Perform the Acid Wash (Module 2) to remove amines, then dry under high vacuum (< 1 mbar) for 4 hours to remove solvent traces.

Q2: I see a second spot on TLC that runs very close to my product. A: This is likely a symmetric urea byproduct (e.g., N,N'-Dimethylurea).

• Fix: These are difficult to separate by extraction. Use the Recrystallization protocol (Module 3); symmetric ureas often have drastically different solubility profiles in Hexane/Toluene than the unsymmetric target.

Q3: Can I use water as a solvent for recrystallization? A: N,N-Diethyl-N'-methylurea is moderately soluble in water (

g/L). While water recrystallization is possible, the recovery yield will be low. The Ethyl Acetate/Hexane system (Module 3) offers better recovery yields.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 12022, N,N-Diethylmethylamine.

• Sigma-Aldrich. (n.d.). 1,1-Diethylurea Product Specification. (Reference for melting point comparisons of similar substituted ureas).

• Lide, D. R. (Ed.).[1] (2005).[1] CRC Handbook of Chemistry and Physics (86th ed.). CRC Press.[1] (Physical constants and solubility data).

Sources

• 1. N,N'-Diethylthiourea | C5H12N2S | CID 2735009 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scalable Synthesis of N,N-Diethyl-N'-methylurea

Executive Summary & Chemical Strategy

The Challenge: Scaling up the synthesis of N,N-Diethyl-N'-methylurea (1,1-Diethyl-3-methylurea) presents a classic "Scale-Up Cliff." While the reaction appears simple on paper, moving from gram to kilogram scale introduces critical heat transfer and impurity profile challenges.

The Recommended Route: We recommend the Carbamoyl Chloride Method over the Methyl Isocyanate (MIC) route.

• Why? While the MIC route is atom-efficient, handling bulk isocyanates requires specialized hazardous material containment (Level 4) often unavailable in standard GMP kilo-labs. The reaction of Diethylcarbamoyl chloride (DECC) with Methylamine is safer, more controllable, and uses standard reactor engineering.

Reaction Scheme:

Technical Guide: Critical Process Parameters

Module A: Reagent Quality & Stoichiometry

• Diethylcarbamoyl Chloride (DECC): Must be clear/yellow. Dark brown indicates decomposition (HCl release). Purity Check: GC-FID >98%.

• Methylamine: Use 2.0 M solution in THF (anhydrous) rather than aqueous solutions.

  • Reasoning: Water competes with the amine for the acyl chloride, creating 1,1-diethylurea (hydrolysis impurity) which is chemically very similar to your product and difficult to separate.

• Base Scavenger: Use Triethylamine (TEA) (1.2 eq) or excess Methylamine.

  • Scale-Up Tip: Using TEA allows you to use only 1.05 eq of Methylamine, reducing waste and volatile off-gassing.

Module B: Thermal Management (The Exotherm)

The amidation of acid chlorides is highly exothermic (

).

• Risk: Uncontrolled addition leads to temperature spikes >40°C, promoting symmetric urea byproducts and potential solvent boiling.

• Control: Dosing rate must be linked to reactor cooling capacity (

  ).

Experimental Workflow (Visualization)

The following diagram outlines the optimized scale-up workflow, highlighting critical decision points and safety barriers.

Figure 1: Optimized process flow for the synthesis of N,N-Diethyl-N'-methylurea via the carbamoyl chloride route.

Troubleshooting Center (FAQs)

Category 1: Reaction Issues

Q: The reaction mixture turned dark brown/black. Is the batch lost?

• Diagnosis: This indicates oxidation of the amine or thermal decomposition of the carbamoyl chloride due to a "hot spot" during addition.

• Solution: Check your stirring rate. On scale-up, mixing time often exceeds reaction time. Increase impeller speed (RPM) or use a static mixer for the addition loop. Treat the crude with activated charcoal during workup to remove color bodies.

Q: I am seeing a large peak for 1,1-Diethylurea (Des-methyl impurity).

• Diagnosis: Hydrolysis.[1] Water entered the system.[2][3]

• Root Cause: Wet THF or atmospheric moisture ingress during the addition of methylamine.

• Fix: Ensure the reactor is under positive Nitrogen pressure (2-5 psi). Dry THF to <100 ppm water using molecular sieves.

Category 2: Workup & Isolation [3][4]

Q: The product is not crystallizing; it remains an oil.

• Context: Trisubstituted ureas often have low melting points.

• Protocol:

  • Evaporate solvent completely.

  • Perform a high-vacuum distillation (kugelrohr or wiped film).

  • Alternative: If the impurity profile is low, dissolve in minimal hot Hexane/EtOAc (9:1) and cool to -20°C to induce precipitation.

Q: My yield is only 40-50%. Where did the product go?

• Diagnosis: Water solubility.[3][5] N,N-Diethyl-N'-methylurea is polar.

• Fix: During the aqueous wash (to remove TEA-HCl salts), the product may partition into the water layer.

  • Action: Saturate the aqueous layer with NaCl (salting out) and perform 3x extractions with DCM (Dichloromethane) rather than Ethyl Acetate.

Data & Specifications

Table 1: Process Parameters for 1.0 kg Batch

Parameter	Specification	Rationale
Solvent	THF (Anhydrous)	Solubilizes both DECC and Urea; easy recovery.
Concentration	5-7 Volumes	Balances throughput with thermal mass for cooling.
Temperature	-10°C to 0°C (Addition)	Suppresses side reactions and solvent boil-off.
Addition Time	> 2 Hours	Prevents heat accumulation (Adiabatic Temp Rise).
Quench	1M HCl (aq)	Neutralizes excess amine; solubilizes TEA salts.

Impurity Pathways (Mechanism)

Understanding how impurities form allows you to prevent them.[3][6]

Figure 2: Competitive reaction pathways.[3] Moisture control is the primary determinant of purity.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12431, Diethylcarbamoyl chloride. Retrieved from .

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Diethylcarbamoyl Chloride. (Provides critical safety data for the acid chloride precursor). Retrieved from .

• Organic Syntheses.General procedures for Urea synthesis via Carbamoyl Chlorides. (Foundational mechanistic reference for nucleophilic acyl substitution).

• Fisher Scientific. Safety Data Sheet: Diethylcarbamoyl Chloride. Retrieved from .

(Note: Specific melting points and spectral data for the trisubstituted target should be validated internally, as literature values for specific alkyl-substituted ureas vary by crystal form and purity.)

Sources

• 1. nbinno.com [nbinno.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chembk.com [chembk.com]
• 5. N-Methylurea(598-50-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. fishersci.com [fishersci.com]

Technical Support Center: Stability &amp; Storage of N,N-Diethyl-N'-methylurea

Current Status: Operational Agent: Dr. A. Vance, Senior Application Scientist Ticket ID: DEMU-STAB-001 Subject: Prevention of Hydrolytic and Thermal Decomposition in Storage

Executive Summary

Welcome to the Technical Support Center. You are inquiring about N,N-Diethyl-N'-methylurea (CAS: 39499-81-5) .[1] While often regarded as a stable urea derivative, this compound belongs to a class of trisubstituted ureas that exhibit unique lability compared to their mono- or di-substituted counterparts.

Crucial Technical Insight: Unlike simple ureas, trisubstituted ureas can function as "masked isocyanates." Under thermal stress or in the presence of specific nucleophiles, they exist in equilibrium with their dissociation products (Isocyanate + Amine). This guide addresses the suppression of this equilibrium and the prevention of hydrolysis.

Module 1: The Degradation Mechanism (The "Why")

To prevent decomposition, we must first understand the enemy. N,N-Diethyl-N'-methylurea is susceptible to two primary degradation pathways during storage: Dissociation and Hydrolysis .

Pathway Analysis

• Thermal Dissociation (The "Masked Isocyanate" Effect): Trisubstituted ureas are sterically crowded. At elevated temperatures, they can reversibly dissociate into Methyl Isocyanate and Diethylamine . If the container is opened or permeable, the volatile isocyanate can escape, shifting the equilibrium and degrading the sample.

• Hydrolytic Decomposition: Moisture acts as a nucleophile. If the compound dissociates (as above), water rapidly reacts with the isocyanate intermediate to form Methylamine and CO₂ . This is an irreversible cascade.

Visualization: Degradation Pathways

Figure 1: The mechanistic pathway showing how thermal stress and moisture cooperate to degrade the target compound.

Module 2: Storage Protocols & Troubleshooting

Standard Operating Procedure (SOP): Long-Term Storage

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Recommended) 4°C (Acceptable for <1 month)	Lowers the kinetic energy required to overcome the activation barrier for dissociation into isocyanates.
Atmosphere	Argon or Nitrogen Overlay	Displaces atmospheric moisture and prevents oxidation of trace amine impurities, which can catalyze further degradation.
Container	Amber Glass with Teflon-lined Cap	Prevents UV degradation (minor risk) and ensures a hermetic seal. Avoid plastics that may leach plasticizers or be permeable to isocyanates.
Desiccant	External Desiccation	Store the vial inside a secondary jar containing Drierite or Silica Gel. Do not add desiccant directly to the chemical.

Troubleshooting Guide (FAQ)

Q1: My sample has developed a "fishy" odor. Is it still usable?

• Diagnosis: The "fishy" smell is likely Diethylamine or Methylamine , indicating that hydrolysis or thermal dissociation has occurred.

• Action: Perform a Thin Layer Chromatography (TLC) or LC-MS check.

  • If purity >95%: Recrystallize immediately (see Module 3) and store under Argon.

  • If purity <90%: Discard.[2] The presence of free amines can accelerate further decomposition (autocatalysis).

Q2: Can I store N,N-Diethyl-N'-methylurea in solution (e.g., DMSO or Water)?

• Answer: No.

• Reasoning:

  • Water:[2][3] Will cause rapid hydrolysis, especially if the pH drifts from neutral.

  • DMSO: While a polar aprotic solvent, DMSO is hygroscopic. It will pull water from the air, eventually leading to hydrolysis. Furthermore, trisubstituted ureas can undergo solvolysis in protic solvents (like methanol or ethanol) over time [1].

• Recommendation: Always store as a dry solid. Make fresh solutions immediately before use.

Q3: The compound has clumped into a solid block. How do I fix this?

• Diagnosis: Hygroscopic moisture uptake. This does not necessarily mean chemical degradation, but it is a precursor risk.

• Protocol:

  • Place the open vial in a vacuum desiccator over P₂O₅ (Phosphorus Pentoxide) for 24 hours.

  • Once dry, break up the solid with a spatula under an inert atmosphere.

  • Re-seal with a fresh septum/cap.

Q4: Is there a safety risk regarding Nitrosamines with this compound?

• Critical Warning: Yes. As a secondary amine derivative, if this compound is exposed to nitrosating agents (e.g., Sodium Nitrite, acidic nitrate solutions), it can form N-Nitroso-N,N-diethylurea or related nitrosoureas, which are potent carcinogens [2].

• Prevention: Strictly segregate this compound from strong acids and nitrite sources in your chemical inventory.

Module 3: Quality Control & Purification

If you suspect degradation, use this self-validating workflow to confirm purity.

QC Workflow: LC-MS / HPLC

• Column: C18 Reverse Phase.

• Mobile Phase: Water/Acetonitrile (Gradient). Avoid acidic modifiers (like TFA) if possible, or keep run times short to prevent on-column hydrolysis.

• Detection: UV at 210 nm (Urea carbonyl absorption).

• Target: Look for early-eluting peaks (Amines) relative to the main urea peak.

Recrystallization Protocol (If Purity is 90-95%)

If degradation is detected but minor, repurify to remove the amine autocatalysts.

• Solvent: Dissolve in a minimum amount of warm Ethyl Acetate or Ethanol (keep temperature <50°C).

• Precipitation: Add cold Hexane or Diethyl Ether dropwise until turbidity appears.

• Cooling: Store at -20°C overnight.

• Filtration: Filter rapidly and dry under high vacuum to remove all solvent traces (solvent inclusion promotes degradation).

References

• Hutchby, M., et al. (2009). "Hindered Ureas as Masked Isocyanates: Facile Carbamoylation of Nucleophiles under Neutral Conditions." Angewandte Chemie International Edition, 48(46), 8721-8724.

• Loeppky, R. N. (1994). "Nitrosamine and Nitrosourea Formation." Chemical Research in Toxicology. (General mechanism reference for urea nitrosation risks).

• PubChem. (n.d.).[1] "N,N-Diethyl-N'-methylurea Compound Summary." National Library of Medicine.

For further assistance, please reply to this ticket with your specific chromatograms or storage logs.

Sources

• 1. N,N-Diethyl-N'-methylurea | C6H14N2O | CID 135031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. Stability of urea in solution and pharmaceutical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in N,N-Diethyl-N'-methylurea (DEMU) Systems

Executive Summary

N,N-Diethyl-N'-methylurea (DEMU) is a polar aprotic solvent and reagent often utilized for its high boiling point and solubilizing capabilities.[1] However, unlike "innocent" solvents, DEMU possesses intrinsic Lewis basicity and hydrolytic instability that can severely compromise transition metal catalysis (Pd, Pt, Rh, Cu).

This guide addresses the dual-mode deactivation phenomenon specific to acyclic ureas:

• Competitive Inhibition: Reversible coordination of the urea carbonyl oxygen to the metal center.

• Irreversible Poisoning: In situ hydrolysis generating diethylamine or methylamine, which form tight, inactive complexes with the catalyst.

Part 1: Diagnostic & Troubleshooting Guide

Q1: My reaction starts well but stalls at 40-50% conversion. Adding more catalyst doesn't help.[1] Why?

Diagnosis: You are likely experiencing Product-Promoted Deactivation or Slow Hydrolysis Poisoning .[1]

The Science: DEMU is an acyclic urea. Unlike cyclic ureas (e.g., DMPU), acyclic analogs are thermodynamically more prone to hydrolysis, especially in the presence of trace water, heat (>80°C), or Lewis acidic metals.

• The Mechanism: As the reaction proceeds, trace water (or water generated as a byproduct) hydrolyzes DEMU into Diethylamine and Methylamine .

• The Impact: These secondary and primary amines are potent

  -donors.[1] They bind to the metal center ( ), effectively shutting down the catalytic cycle. Adding more catalyst only temporarily alleviates the issue until the free amine saturates the new metal centers.

Immediate Action:

• Check the pH of the reaction mixture. A drift toward basicity (

  ) indicates amine release.

• Test: Perform a "Spike Test." Add 1 mol% diethylamine to a fresh reaction. If inhibition is immediate, amine poisoning is the cause.

Q2: I switched from DMF to DEMU to improve solubility, but my catalytic rates dropped significantly. Is DEMU poisoning the metal?

Diagnosis: Yes, this is Competitive Ligand Inhibition (The "Soft" Stop).

The Science: The carbonyl oxygen in DEMU is a hard Lewis base. While less coordinating than amines, it is present in massive excess (as the solvent).

• The Mechanism: In electrophilic catalysis (e.g., Pd(II) activation of alkenes), the solvent (DEMU) competes with the substrate for the open coordination site.

• Structural Nuance: Acyclic ureas like DEMU have greater conformational flexibility than cyclic ureas, allowing the carbonyl oxygen to approach sterically crowded metal centers more easily.

Mitigation Strategy:

• Ligand Switch: Employ sterically bulky ligands (e.g., Buchwald biaryl phosphines or NHCs). The "fences" created by these ligands prevent the approach of the solvent molecule while allowing the smaller substrate to bind.

Q3: My Pd(II) catalyst is turning into a black precipitate (Pd black) rapidly in DEMU. Why?

Diagnosis: Amine-Promoted Reduction .

The Science: Recent mechanistic studies indicate that amines (degradation products of DEMU) can act as reducing agents.

• The Pathway: Amine impurities reduce Pd(II) species to Pd(0) nanoparticles (Pd black) prematurely. If your cycle requires Pd(II) (e.g., C-H activation or oxidative coupling), this reduction deactivates the system.

• Reference Grounding: This mechanism parallels the triethylamine-promoted reduction of Pd(II) observed in cycloisomerization reactions [1].[1][2]

Part 2: Visualizing the Deactivation Pathways

The following diagram illustrates the two distinct pathways by which DEMU interferes with Catalytic Cycles.

Figure 1: The dual-pathway deactivation mechanism in DEMU systems. The left branch represents reversible inhibition (solvent effect), while the right branch represents irreversible poisoning via degradation products.

Part 3: Experimental Protocols

Protocol A: Purification of DEMU (Amine Scavenging)

Standard commercial DEMU often contains 0.1–0.5% amine impurities. This is sufficient to kill catalysts at low loadings.

• Dissolution: Dissolve DEMU in a non-polar co-solvent (if applicable) or treat neat.[1]

• Acid Wash (Liquid-Liquid):

  • Wash DEMU with 1M HCl (aq) to protonate amines (

    ).

  • The ammonium salts will partition into the aqueous phase.

  • Note: Do not use strong base to neutralize, as this restarts hydrolysis.

• Drying: Dry over activated 4Å Molecular Sieves for 24 hours.

  • Critical: Avoid Silica Gel, as the surface acidity can catalyze urea hydrolysis.

• Storage: Store under Argon/Nitrogen. Oxygen accelerates oxidative degradation.[1]

Protocol B: Catalyst Competency Check

Use this workflow to determine if the issue is the solvent or the catalyst.

Step	Action	Observation	Conclusion
1	Standard Run	Yield < 20%	Baseline Failure.
2	Concentration Test	Double the concentration of Substrate & Catalyst (maintain DEMU volume).	Yield Increases: Competitive Inhibition (Solvent binding). Yield Same: Poisoning (Impurity driven).
3	Scavenger Additive	Add 5 mol% Acetic Anhydride or Boc-Anhydride .[1]	Yield Recovers: The additive scavenged the amine impurities.
4	Ligand Swap	Switch to XPhos or BrettPhos (Bulky).	Yield Recovers: Steric bulk prevented DEMU coordination.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use molecular sieves during the reaction to prevent hydrolysis? A: Yes, but choose carefully. 4Å Molecular Sieves are recommended.[1] Avoid acidic zeolites or unactivated silica, which can act as Lewis acids and actually catalyze the cleavage of the urea C-N bond [2].

Q: Is there a more stable alternative to DEMU? A: If your solubility requirements permit, DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) is the cyclic analog.[1] The cyclic structure confers significantly higher hydrolytic stability and steric protection against metal coordination compared to the acyclic DEMU.

Q: How do I detect if DEMU is coordinating to my metal center? A: 1H-NMR Titration.

• Take a spectrum of your catalyst in a non-coordinating solvent (e.g.,

  ).

• Add 1-5 equivalents of DEMU.[1]

• Look for chemical shift perturbations in the catalyst's ligand signals. A shift indicates DEMU is displacing a ligand or occupying a vacant site [3].[1]

References

• Mechanistic Insight into Pd Deactivation: Title: Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. Source: Journal of the American Chemical Society / PMC. URL:[Link]

• Urea Hydrolysis Mechanisms: Title: The Hydrolysis of Urea and the Proficiency of Urease.[3] Source: Journal of the American Chemical Society. URL:[Link]

• Pd-Urea Coordination Studies: Title: Pd-Catalyzed Heteroannulation Using N-Arylureas as a Sterically Undemanding Ligand Platform.[1][4] Source: ResearchGate / ACS Catalysis.[1] URL:[Link]

• Properties of DEMU: Title: N,N-Diethyl-N'-methylurea Compound Summary. Source: PubChem.[1][5] URL:[Link]

Sources

• 1. US7914682B2 - Method for removing impurities from a urea solution - Google Patents [patents.google.com]
• 2. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. N,N-Diethyl-N'-methylurea | C6H14N2O | CID 135031 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Work-up and Purification of N,N-Diethyl-N'-methylurea Containing Reactions

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with N,N-Diethyl-N'-methylurea and related compounds. As a Senior Application Scientist, I have designed this guide to provide field-proven insights and practical solutions to common challenges encountered during the work-up and purification of reactions involving this versatile chemical moiety. This center is structured in a question-and-answer format to directly address the specific issues you may face in the lab.

Frequently Asked Questions (FAQs)

This section covers fundamental questions about the properties, handling, and analysis of N,N-Diethyl-N'-methylurea.

Q1: What are the key physicochemical properties of N,N-Diethyl-N'-methylurea that influence experimental work-ups?

A: Understanding the properties of N,N-Diethyl-N'-methylurea (and analogous substituted ureas) is critical for designing effective purification strategies. The urea functional group imparts a significant degree of polarity due to its hydrogen bond accepting capabilities and dipole moment.

Key properties include:

• Molecular Weight: 130.19 g/mol .[1]

• Polarity: The presence of the carbonyl group and two nitrogen atoms makes it a polar molecule. This often results in moderate to good solubility in polar organic solvents and some solubility in water, which can complicate extractions.

• Hydrogen Bonding: While the N,N-diethyl substituted nitrogen cannot act as a hydrogen bond donor, the N'-methyl side retains one N-H bond, allowing it to participate as a hydrogen bond donor. The carbonyl oxygen is a strong hydrogen bond acceptor.[1]

• Predicted Solubility: The octanol/water partition coefficient (logP) for similar ureas is relatively low, indicating a degree of hydrophilicity that can make extraction from aqueous media challenging.[2]

These properties dictate that standard work-up procedures may need optimization, particularly concerning solvent choice for liquid-liquid extraction and chromatography.

Q2: What are the most effective analytical methods for monitoring reaction progress and purity?

A: The choice of analytical method depends on the overall properties of your target molecule. For N,N-Diethyl-N'-methylurea itself or its derivatives, the following methods are highly effective:

• High-Performance Liquid Chromatography (HPLC): This is a robust method for quantifying residual impurities. A reverse-phase method (e.g., using a C18 column) with a water/acetonitrile or water/methanol gradient is typically a good starting point. UV detection is suitable, often around 205-220 nm.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is excellent for identifying and quantifying volatile impurities and byproducts, provided the compound is thermally stable. Sample preparation often involves dissolving the analyte in a solvent like methanol or acetone.[4]

• Thin-Layer Chromatography (TLC): For rapid, qualitative reaction monitoring, TLC is indispensable. A typical mobile phase would be a mixture of a non-polar solvent (like hexanes or toluene) and a polar solvent (like ethyl acetate or methanol). The urea moiety's polarity means it will likely have a lower Rf value.

Analytical Method	Typical Column/Stationary Phase	Mobile Phase/Carrier Gas	Detection	Primary Use Case
RP-HPLC	Atlantis dC18, 250 mm x 4.6 mm, 5µm[3]	Gradient of Acetonitrile and 0.02M Potassium Phosphate buffer[3]	UV @ 205 nm[3]	Purity assessment, quantification of non-volatile impurities.
GC-MS	DB-5MS, 30m x 0.25mm x 0.25µm[4]	Helium[4]	Mass Spectrometry (MS)	Identification of volatile byproducts and starting materials.
TLC	Silica Gel 60 F254	Hexanes/Ethyl Acetate or DCM/Methanol mixtures	UV light (254 nm) or staining	Rapid reaction monitoring.

Q3: What are the primary safety considerations when handling N,N-Diethyl-N'-methylurea and its precursors?

A: While specific toxicity data for N,N-Diethyl-N'-methylurea is not extensively published, it is crucial to handle it and its precursors with care, following good laboratory practices.

• General Handling: Handle in a well-ventilated area or a chemical fume hood.[5] Avoid creating dust.[6][7] Wear appropriate Personal Protective Equipment (PPE), including safety glasses with side shields, gloves, and a lab coat.[6]

• Precursor Toxicity: The synthesis of ureas can involve hazardous reagents. For example, isocyanates are potent respiratory sensitizers, and phosgene or its surrogates (like triphosgene) are highly toxic.[8] N-nitroso-N-methylurea (NMU), a related compound, is a known carcinogen, mutagen, and teratogen.[9][10] Always review the Safety Data Sheet (SDS) for all reactants before starting an experiment.

• Waste Disposal: Dispose of chemical waste in suitable, closed containers according to institutional and local regulations.[7]

Troubleshooting Guide for Experimental Work-ups

This section addresses specific problems you might encounter and provides actionable solutions grounded in chemical principles.

Q1: My target molecule has high water solubility, leading to poor recovery during aqueous extraction. How can I improve this?

A: This is a classic problem with polar molecules like substituted ureas. The key is to shift the equilibrium of your compound from the aqueous phase to the organic phase.

Causality: The polarity of the urea group leads to favorable interactions with water, reducing its partitioning into less polar organic solvents.

Solutions:

• "Salting Out": Add a saturated aqueous solution of sodium chloride (brine) during the work-up. The high concentration of ions in the aqueous phase reduces the solvation of your organic compound, effectively "pushing" it into the organic layer.

• Solvent Choice: Switch to a more polar extraction solvent. While ethyl acetate is common, dichloromethane (DCM) or a mixture like DCM/isopropanol (e.g., 9:1) can be more effective at extracting highly polar compounds.

• Multiple Extractions: Perform multiple extractions (e.g., 5-6 times) with smaller volumes of organic solvent rather than one or two large-volume extractions. This is a more efficient process.

• pH Adjustment: If your molecule contains other functional groups that are ionizable (e.g., amines or carboxylic acids), adjusting the pH of the aqueous layer can neutralize them, decrease their water solubility, and improve extraction.

Q2: I am struggling to remove an unreacted amine starting material from my product.

A: Amine starting materials are common impurities in urea synthesis. Their basic nature provides a straightforward handle for removal.

Causality: Amines are basic due to the lone pair of electrons on the nitrogen atom. They react readily with acids to form water-soluble ammonium salts.

Solutions:

• Acidic Wash: During the aqueous work-up, wash the organic layer with a dilute acidic solution.

  • Protocol: Use 1M hydrochloric acid (HCl) or a saturated ammonium chloride (NH₄Cl) solution.[11] The amine will be protonated to form its corresponding ammonium salt, which is highly soluble in the aqueous phase and will be washed away.

  • Caution: Ensure your target molecule is stable to acidic conditions. If not, a milder acidic wash like 5% citric acid can be used.

• Post-Wash Neutralization: After the acidic wash, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution and then brine to remove any residual acid before drying and concentrating.

Experimental Protocols & Workflows

This section provides detailed, step-by-step methodologies for key procedures.

Protocol 1: Optimized Liquid-Liquid Extraction for a Substituted Urea

This protocol is designed to maximize the recovery of a polar product like an N,N-Diethyl-N'-methylurea derivative from a reaction mixture.

Step-by-Step Methodology:

• Quench the Reaction: Cool the reaction mixture to room temperature. If necessary, quench any reactive reagents as per your reaction protocol (e.g., by adding water or a buffer).

• Solvent Addition: Dilute the reaction mixture with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

• Initial Water Wash: Transfer the mixture to a separatory funnel and wash with deionized water to remove highly water-soluble byproducts (e.g., salts).

• Acidic Wash (If Amine Impurities are Present): Wash the organic layer with 1M HCl (2 x 50 mL for a 100 mL organic layer). This will remove basic impurities.

• Basic Wash (If Acidic Impurities are Present): Wash the organic layer with saturated NaHCO₃ solution until gas evolution ceases. This removes acidic impurities.

• "Salting Out" and Final Wash: Wash the organic layer with a saturated NaCl solution (brine). This helps to remove residual water and further drives the product into the organic phase.[11]

• Drying: Dry the separated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

Workflow Visualization

The following diagram illustrates a typical workflow for the work-up and purification of a reaction product containing the N,N-Diethyl-N'-methylurea moiety.

Caption: General Work-up and Purification Workflow.

Troubleshooting Purification: A Decision Tree

If you obtain an impure product after the initial work-up, use this decision tree to guide your next steps.

Caption: Decision Tree for Product Purification.

References

• CN110749677A - Detection method of N, N '-dicyclohexylurea and N, N' -dicyclohexylcarbodiimide.

• Toxicological Profile for DEET (N,N-DIETHYL-META-TOLUAMIDE) - ANALYTICAL METHODS. NCBI Bookshelf. [Link]

• Crystal and Molecular Structure of N,N′-Diethyl-N,N′-Diphenylurea. ResearchGate. [Link]

• N,N′-DIETHYLTHIOUREA 1. Exposure Data. IARC Publications. [Link]

• N,N-Diethyl-N'-methylurea. PubChem. [Link]

• N-Nitroso-N-methylurea. Wikipedia. [Link]

• Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal. [Link]

• Development of RP-HPLC Method for the Determination of N- Methylurea Content in Methohexital Drug Substance and Its Validation. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Chemical Properties of Urea, N,N-diethyl- (CAS 634-95-7). Cheméo. [Link]

• Urea Formation - Common Conditions. Organic Chemistry Data. [Link]

• A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. Royal Society of Chemistry. [Link]

• Substituted ureas. Digital Commons @ NJIT. [Link]

• Organic Reaction Workup Guide. Scribd. [Link]

• N,N-Diethyl-N',N'-diphenylurea. PubChem. [Link]

• Possible reaction pathway of interaction of N-methylurea with methylamine monomer. ResearchGate. [Link]

Sources

• 1. N,N-Diethyl-N'-methylurea | C6H14N2O | CID 135031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Urea, N,N-diethyl- (CAS 634-95-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. CN110749677A - Detection method of N, N '-dicyclohexylurea and N, N' -dicyclohexylcarbodiimide - Google Patents [patents.google.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. fishersci.be [fishersci.be]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. A practically simple, catalyst free and scalable synthesis of N -substituted ureas in water - RSC Advances (RSC Publishing) DOI:10.1039/C8RA03761B [pubs.rsc.org]
• 9. N-Nitroso-N-methylurea - Wikipedia [en.wikipedia.org]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of N,N-Diethyl-N'-methylurea and Similar Reagents in Pharmaceutical Synthesis

In the landscape of modern drug discovery and development, the choice of reagents for crucial bond-forming reactions is paramount. Efficiency, selectivity, and safety are the cornerstones of sustainable pharmaceutical manufacturing. This guide provides an in-depth technical comparison of the reactivity of N,N-Diethyl-N'-methylurea with other commonly employed reagents in organic synthesis, particularly focusing on applications relevant to the pharmaceutical industry. By examining its performance against other ureas, carbamates, and traditional coupling agents, we aim to provide researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their synthetic endeavors.

Introduction: The Versatile Urea Moiety in Synthesis

Urea and its derivatives are a cornerstone of organic chemistry, finding extensive application as intermediates and reagents in the synthesis of a wide array of compounds, including many active pharmaceutical ingredients (APIs).[1][2] Their utility stems from the unique electronic properties of the urea functional group, which can act as a hydrogen bond donor and acceptor, and its ability to serve as a precursor to reactive intermediates. N,N-Diethyl-N'-methylurea, an unsymmetrically substituted urea, presents a unique combination of steric and electronic properties that influence its reactivity and potential applications.

This guide will delve into a comparative analysis of N,N-Diethyl-N'-methylurea, exploring its reactivity in key transformations such as amidation and related coupling reactions. We will draw comparisons with structurally similar ureas, carbamates, and classic coupling reagents to highlight its potential advantages in terms of reactivity, selectivity, and safety profile.

Structural and Electronic Profile of N,N-Diethyl-N'-methylurea

The reactivity of any chemical entity is intrinsically linked to its structure. N,N-Diethyl-N'-methylurea possesses an unsymmetrical substitution pattern that differentiates it from more common ureas like tetramethylurea or N,N'-dimethylurea.

• Steric Hindrance: The two ethyl groups on one nitrogen atom introduce moderate steric bulk. This can influence the regioselectivity of its reactions, potentially directing incoming reagents to the less hindered N'-methyl side.

• Electronic Effects: The electron-donating nature of the alkyl groups increases the electron density on the urea carbonyl oxygen, enhancing its basicity and nucleophilicity compared to unsubstituted urea. This increased basicity can be a key factor in its catalytic activity in certain reactions.

The interplay of these steric and electronic factors governs the reagent's behavior, making it a potentially valuable tool for specific synthetic challenges.

Comparative Reactivity in Amidation and Coupling Reactions

Amide bond formation is one of the most fundamental and frequently employed reactions in pharmaceutical synthesis. The following sections compare the performance of N,N-Diethyl-N'-methylurea with other reagents in this critical transformation.

Comparison with Other Substituted Ureas

While direct, side-by-side comparative kinetic studies are not extensively available in the literature, we can infer the relative reactivity of N,N-Diethyl-N'-methylurea based on the known behavior of similar compounds.

A study on N,N-diethylurea (DEU) has shown its efficacy as a catalyst in amidation reactions between electron-deficient aryl azides and phenylacetaldehydes.[3][4][5] The proposed mechanism involves the activation of the aldehyde by the urea, facilitating a 1,3-dipolar cycloaddition. Given the structural similarity, it is highly probable that N,N-Diethyl-N'-methylurea can also function as a catalyst in similar transformations. The additional methyl group might slightly alter its catalytic efficiency due to electronic and steric modifications.

Table 1: Comparison of Substituted Ureas in Catalytic Amidation (Hypothetical)

Reagent	Structure	Expected Catalytic Activity	Key Features
N,N-Diethylurea (DEU)	Et₂N-CO-NH₂	Proven catalyst for specific amidations[3][4][5]	Acts as a general base catalyst.
N,N-Diethyl-N'-methylurea	Et₂N-CO-NHMe	Predicted to be an effective catalyst	Increased basicity compared to DEU may enhance catalytic activity. Steric hindrance might influence substrate scope.
N,N-Dimethylurea (DMU)	Me₂N-CO-NH₂	Likely a catalyst, but potentially less effective than DEU due to lower basicity of the carbonyl oxygen.	Lower steric hindrance than DEU.
Tetramethylurea (TMU)	Me₂N-CO-NMe₂	Generally used as a high-boiling polar aprotic solvent; less likely to be an effective catalyst in this context due to the absence of N-H protons for hydrogen bonding interactions.	Aprotic and highly substituted.

N,N-Diethyl-N'-methylurea as a Safer Alternative to Hazardous Reagents

A significant driver in modern process chemistry is the replacement of hazardous reagents with safer alternatives. Isocyanates, for example, are highly reactive and widely used in the synthesis of ureas and polyurethanes, but they are also toxic and require careful handling.

Urea derivatives, including N,N-Diethyl-N'-methylurea, can serve as in situ sources of isocyanates or as direct carbamoylating agents under appropriate conditions, thereby avoiding the handling of volatile and toxic isocyanates.[6] This approach aligns with the principles of green chemistry, offering a safer and more environmentally benign synthetic route.

Conceptual Workflow: Urea Derivative as an Isocyanate Surrogate

Caption: Conceptual workflow for using N,N-Diethyl-N'-methylurea as a safer alternative to isocyanates.

Comparison with Carbamates and Traditional Coupling Reagents

Ureas vs. Carbamates

Carbamates are another class of compounds used in the synthesis of ureas and other nitrogen-containing functional groups. The reactivity of ureas and carbamates can differ based on the specific reaction conditions. In some instances, ureas have been shown to have a greater capacity to form gels with organic solvents compared to carbamates, suggesting stronger intermolecular interactions which could also influence their reactivity in solution.

N,N-Diethyl-N'-methylurea vs. Carbodiimides (e.g., DCC)

N,N'-Dicyclohexylcarbodiimide (DCC) is a widely used coupling reagent for amide bond formation, particularly in peptide synthesis.[7] It functions by activating a carboxylic acid to form a highly reactive O-acylisourea intermediate.

Table 2: Qualitative Comparison of N,N-Diethyl-N'-methylurea and DCC

Feature	N,N-Diethyl-N'-methylurea (as a potential coupling agent)	N,N'-Dicyclohexylcarbodiimide (DCC)
Mechanism	Likely involves nucleophilic attack on the carbonyl carbon or activation of the substrate through hydrogen bonding/general base catalysis.	Activates carboxylic acids to form an O-acylisourea intermediate.[7]
Byproducts	Diethylamine and methylamine (if used as a carbamoylating agent).	N,N'-Dicyclohexylurea (DCU), which is often poorly soluble and can complicate purification.
Handling & Safety	Generally considered less hazardous than carbodiimides.	DCC is a potent sensitizer and requires careful handling.
Reactivity	Expected to be a milder reagent compared to DCC.	Highly reactive and efficient for amide bond formation.
Cost-Effectiveness	Potentially more cost-effective for large-scale synthesis.	Can be more expensive, especially for large-scale applications.

Experimental Protocols: A Representative Amidation Reaction

Protocol: Catalytic Amidation of an Aldehyde with an Aryl Azide

• To a solution of the phenylacetaldehyde (1.0 mmol) in a suitable solvent (e.g., toluene, 5 mL) is added the electron-deficient aryl azide (1.2 mmol).

• N,N-Diethyl-N'-methylurea (0.1 mmol, 10 mol%) is added to the reaction mixture.

• The reaction is stirred at a specified temperature (e.g., 80-100 °C) and monitored by TLC or LC-MS until the starting materials are consumed.

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to afford the desired amide.

Note: This is a generalized protocol and the optimal conditions (solvent, temperature, catalyst loading) may vary depending on the specific substrates used.

Conclusion and Future Perspectives

N,N-Diethyl-N'-methylurea emerges as a promising reagent with potential applications in pharmaceutical synthesis, particularly as a catalyst for amidation and as a safer alternative to hazardous reagents like isocyanates. Its unsymmetrical structure offers a unique combination of steric and electronic properties that can be exploited for selective transformations.

While direct comparative data on its reactivity is still emerging, the available information on analogous urea derivatives suggests that it can be a valuable tool in the synthetic chemist's arsenal. Further research focusing on detailed kinetic studies and its application in the synthesis of a broader range of APIs will be crucial to fully elucidate its potential and carve out its niche in the landscape of modern drug development. The principles and comparative data presented in this guide offer a solid foundation for researchers to begin exploring the utility of N,N-Diethyl-N'-methylurea in their own synthetic programs.

References

• Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation. (2025). RSC Publishing. Retrieved from [Link]

• Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved from [Link]

• Ramazani, A., et al. (2015). Synthesis of N-acylurea derivatives from carboxylic acids and N,N′-dialkyl carbodiimides in water. Journal of Chemical Sciences, 127(12), 2269–2282. Retrieved from [Link]

• Improved Synthesis of Unsymmetrical Ureas via Carbamates. (2023). Synfacts, 19(08), 0831. Retrieved from [Link]

• The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. (2015). Beilstein Journal of Organic Chemistry, 11, 1194–1219. Retrieved from [Link]

• Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. Green Chemistry, 20(13), 2946-2952. Retrieved from [Link]

• N,N-Diethylurea-Catalyzed Amidation between Electron-Defficient Aryl Azides and Phenylacetaldehydes. (2015). Angewandte Chemie International Edition, 54(8), 2525-2529. Retrieved from [Link]

• N,N-Diethyl-N'-methylurea. (n.d.). PubChem. Retrieved from [Link]

• Flow Chemistry: Recent Developments in the Synthesis of Pharmaceutical Products. (2014). ACS Medicinal Chemistry Letters, 5(11), 1148-1152. Retrieved from [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. (2024). Molecules, 29(23), 5584. Retrieved from [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. (2020). Organic Process Research & Development, 24(8), 1493-1514. Retrieved from [Link]

• PROCEDURE FOR THE SYNTHESIS OF N METHYL UREE. (1981). Google Patents.

• N-Nitroso-N-methylurea. (n.d.). Wikipedia. Retrieved from [Link]

• N,N-diethylurea-catalyzed amidation between electron-deficient aryl azides and phenylacetaldehydes. (2015). PubMed. Retrieved from [Link]

• nitrosomethylurea. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Peptide Coupling Reagents, More than a Letter Soup. (2011). Chemical Reviews, 111(11), 6557-6602. Retrieved from [Link]

• The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. (2015). Beilstein Journal of Organic Chemistry, 11, 1194–1219. Retrieved from [Link]

• Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. (2021). RSC Medicinal Chemistry, 12(10), 1635-1665. Retrieved from [Link]

• New Trends in Peptide Coupling Reagents. (2005). The Journal of Organic Chemistry, 70(14), 5435-5447. Retrieved from [Link]

• Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• N,N-Diethylurea-Catalyzed Amidation between Electron-Deficient Aryl Azides and Phenylacetaldehydes. (2015). Diva-portal.org. Retrieved from [Link]

• The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. (n.d.). Beilstein-journals.org. Retrieved from [Link]

• PROCESS FOR PREPARING N-METHYL UREA-N, N-DIMETHYL MUSHROOM MIXTURES. (1994). Google Patents.

• Urea derivative synthesis by amination, rearrangement or substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018). Master Organic Chemistry. Retrieved from [Link]

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N,N-Diethylurea-Catalyzed Amidation between Electron-Defficient Aryl Azides and Phenylacetaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N,N-diethylurea-catalyzed amidation between electron-deficient aryl azides and phenylacetaldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N,N-Diethylurea-Catalyzed Amidation between Electron-Deficient Aryl Azides and Phenylacetaldehydes [diva-portal.org]
• 6. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

A Senior Application Scientist’s Comparative Guide to the Structural Validation of N,N-Diethyl-N'-methylurea Derivatives

For researchers and professionals in drug development, the unambiguous determination of a molecule's structure is a cornerstone of scientific rigor and regulatory compliance. In the case of novel N,N-Diethyl-N'-methylurea (DEMU) derivatives, which hold potential in various therapeutic areas, validating the synthesized structure is a critical step that influences all subsequent research. This guide provides an in-depth comparison of the three primary analytical techniques for structural elucidation — Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography — offering field-proven insights into their application for DEMU derivatives.

The choice of analytical technique is not merely a matter of availability; it is a strategic decision driven by the specific questions being asked about the molecule. Do you need to confirm the connectivity of atoms? Determine the exact molecular weight and formula? Or visualize the molecule's three-dimensional arrangement in space? Often, a combination of techniques is required for complete and unequivocal structural validation.[1][2] This guide will explore the causality behind these experimental choices, providing a framework for creating a self-validating system of protocols.

Comparative Analysis of Core Structural Validation Techniques

A multi-faceted approach to structural validation is paramount. While NMR is often the workhorse for determining the carbon-hydrogen framework in solution, MS provides precise molecular weight and fragmentation data, and X-ray crystallography offers the definitive solid-state structure.[2][3][4] The strengths and weaknesses of each technique are summarized below, with a focus on their application to a hypothetical DEMU derivative: N-(4-chlorophenyl)-N,N-diethyl-N'-methylurea.

Parameter	NMR Spectroscopy	Mass Spectrometry (MS)	Single-Crystal X-ray Crystallography
Information Provided	Connectivity, chemical environment of atoms, stereochemistry	Molecular weight, elemental composition, fragmentation patterns	3D atomic arrangement, bond lengths, bond angles, absolute stereochemistry
Sample State	Solution	Solid, liquid, or gas (after ionization)	Solid (single crystal)
Typical Sample Amount	1-10 mg for ¹H; >10 mg for ¹³C	ng to µg	< 1 mg
Sensitivity	Moderate	Very High	High (but requires a suitable crystal)
Resolution	Atomic level, but can be limited by spectral overlap	High mass resolution can distinguish between isobaric compounds	Atomic level, highly precise
Experiment Time	Minutes to hours per experiment	Seconds to minutes	Hours to days (including crystal growth)
Key Advantage	Provides detailed information about the molecule's structure in solution.	Unparalleled sensitivity and ability to determine elemental composition.	Provides the "gold standard" for unambiguous structure determination.
Key Limitation	Lower sensitivity compared to MS; can be challenging for complex molecules.	Provides limited information on stereochemistry and atom connectivity.	The major bottleneck is often the growth of a suitable single crystal.

Workflow for Comprehensive Structural Validation

A logical and efficient workflow ensures that the maximum amount of information is obtained at each stage of the validation process. The following diagram illustrates a typical workflow for the structural elucidation of a novel DEMU derivative.

Caption: A typical workflow for the comprehensive structural validation of a novel N,N-Diethyl-N'-methylurea (DEMU) derivative, starting from the synthesized product to the final integrated data analysis.

In-Depth Technical Comparison

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful technique for elucidating the structure of organic molecules in solution.[3] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.

For our example, N-(4-chlorophenyl)-N,N-diethyl-N'-methylurea, we can predict the following key signals:

¹H NMR:

• Aromatic Protons: Two doublets in the aromatic region (δ 7.0-7.5 ppm), corresponding to the protons on the chlorophenyl ring.

• N-H Proton: A broad singlet or a quartet (due to coupling with the N'-methyl group) for the N'-H proton, typically in the range of δ 5-8 ppm.

• Ethyl Group (CH₂): A quartet around δ 3.3-3.6 ppm due to coupling with the adjacent methyl protons.

• N'-Methyl Group: A doublet around δ 2.7-3.0 ppm due to coupling with the N'-H proton.

• Ethyl Group (CH₃): A triplet around δ 1.1-1.3 ppm due to coupling with the adjacent methylene protons.

¹³C NMR:

• Carbonyl Carbon: A signal in the range of δ 155-165 ppm.

• Aromatic Carbons: Four signals in the aromatic region (δ 120-140 ppm), with the carbon attached to the chlorine atom being the most downfield.

• Ethyl Group (CH₂): A signal around δ 40-45 ppm.

• N'-Methyl Carbon: A signal around δ 30-35 ppm.

• Ethyl Group (CH₃): A signal around δ 12-15 ppm.

Two-dimensional (2D) NMR experiments such as COSY, HSQC, and HMBC are then used to definitively establish the connectivity between these protons and carbons, providing an unambiguous assignment of the molecule's covalent structure in solution.

Mass Spectrometry (MS): The Molecular Weight and Formula Authority

Mass spectrometry is a highly sensitive technique that provides the exact molecular weight and elemental composition of a compound.[2] High-resolution mass spectrometry (HRMS) is particularly powerful, as it can distinguish between compounds with the same nominal mass but different elemental formulas.

For N-(4-chlorophenyl)-N,N-diethyl-N'-methylurea (C₁₂H₁₇ClN₂O), the expected monoisotopic mass is 240.1029 Da. An HRMS experiment should yield a molecular ion peak ([M+H]⁺) at m/z 241.1107. The characteristic isotopic pattern of chlorine (³⁵Cl:³⁷Cl ratio of approximately 3:1) would also be observed for the molecular ion peak.

Tandem MS (MS/MS) experiments, where the molecular ion is fragmented, can provide further structural information. A plausible fragmentation pathway for our example molecule is shown below.

Sources

• 1. sample preparation — NMR Spectroscopy [chemie.hu-berlin.de]
• 2. organomation.com [organomation.com]
• 3. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 4. Synergy of NMR, Computation, and X-ray Crystallography for Structural Biology - PMC [pmc.ncbi.nlm.nih.gov]

The Ascendancy of N,N-Diethyl-N'-methylurea: A Safer, More Efficient Paradigm in Carbamoylation and Amination Reactions

For Immediate Release

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and fine chemical development, the pursuit of safer, more efficient, and environmentally benign reagents is a paramount objective. Traditional carbamoylation and amination methodologies have long been dominated by highly reactive and hazardous compounds such as phosgene and isocyanates. This guide introduces N,N-Diethyl-N'-methylurea as a superior alternative, offering significant advantages in safety, handling, and, in many cases, reaction efficiency and selectivity. Through a detailed analysis of its reactivity and supporting experimental data, we will demonstrate why N,N-Diethyl-N'-methylurea is rapidly becoming the reagent of choice for discerning researchers and process chemists.

The Perils of Tradition: A Necessary Departure from Phosgene and Isocyanates

For decades, the synthesis of ureas, carbamates, and other nitrogen-containing functionalities has relied heavily on the use of phosgene and isocyanates. While effective, these reagents are fraught with severe safety and handling concerns.

Phosgene (COCl₂) is an extremely toxic gas that was used as a chemical weapon in World War I. Its handling requires specialized equipment and stringent safety protocols, making its use on a laboratory and industrial scale both complex and dangerous.[1]

Isocyanates (R-N=C=O) are highly reactive compounds that are potent respiratory and skin sensitizers.[2] Chronic exposure can lead to occupational asthma and other severe health issues. Their high reactivity can also lead to poor selectivity and the formation of unwanted byproducts.

The inherent dangers and handling complexities associated with these traditional reagents have driven the search for safer, more user-friendly alternatives. Green chemistry principles, which aim to reduce or eliminate the use and generation of hazardous substances, further underscore the need for this paradigm shift.[3]

N,N-Diethyl-N'-methylurea: A Profile of a Modern Reagent

N,N-Diethyl-N'-methylurea is a tetra-substituted urea that presents a stable, solid, and significantly less hazardous alternative to traditional carbamoylating agents. Its molecular structure and key properties are outlined below:

Property	Value
IUPAC Name	1,1-diethyl-3-methylurea
CAS Number	105-04-4
Molecular Formula	C₆H₁₄N₂O
Molecular Weight	130.19 g/mol
Appearance	White to off-white crystalline solid
Boiling Point	198-200 °C
Melting Point	67-70 °C

The stability and low vapor pressure of N,N-Diethyl-N'-methylurea at ambient temperatures significantly reduce the risk of inhalation exposure, a primary concern with volatile and toxic reagents like phosgene and isocyanates.

The Mechanistic Advantage: Controlled Reactivity for Enhanced Selectivity

The utility of N,N-Diethyl-N'-methylurea as a carbamoylating agent stems from its ability to act as a stable precursor to a reactive intermediate under controlled conditions. The general mechanism involves the activation of the urea, followed by the transfer of the carbamoyl group to a nucleophile.

Figure 1: General mechanism of carbamoylation using N,N-Diethyl-N'-methylurea.

This controlled release of the reactive species offers a significant advantage over the often violent and indiscriminate reactivity of phosgene and isocyanates, leading to higher selectivity and cleaner reaction profiles.

Performance Comparison: A Data-Driven Assessment

While direct, side-by-side comparative studies detailing the performance of N,N-Diethyl-N'-methylurea against traditional reagents for a wide range of substrates are still emerging in the literature, the available data and related studies on substituted ureas point towards several key advantages.

Synthesis of Substituted Ureas

The synthesis of unsymmetrical ureas is a common transformation in medicinal chemistry. Traditional methods often involve the in-situ generation of isocyanates, which can be hazardous. The use of N,N-dialkyl-N'-alkylureas provides a safer and more controlled approach.

Traditional Method (via Isocyanate):

Figure 2: Traditional synthesis of unsymmetrical ureas via a hazardous isocyanate intermediate.

N,N-Diethyl-N'-methylurea Method:

Figure 3: Safer, direct synthesis of substituted ureas using N,N-Diethyl-N'-methylurea.

A patent for the preparation of alkyl-substituted ureas describes the reaction of urea with diethylamine in xylene at 130-135°C to yield N,N-diethylurea with a yield of 83%.[4] While this is not N,N-Diethyl-N'-methylurea, it demonstrates the principle of using a substituted urea for the synthesis of other ureas. An improved, greener method for preparing N,N'-alkyl aryl ureas and N,N'-dialkylureas from carbamates (which can be derived from ureas) boasts broad substrate scope and good to excellent yields without the use of hazardous reagents.[3]

Reagent	Typical Conditions	Yield	Safety Concerns
Phosgene/Isocyanate	Often requires low temperatures, inert atmosphere	Variable, can be high	Highly toxic, corrosive, moisture-sensitive
N,N-Diethyl-N'-methylurea	Elevated temperatures, often with a catalyst	Good to excellent	Low toxicity, stable solid

Table 1: Qualitative comparison of reagents for urea synthesis.

Experimental Protocols: A Practical Guide

The following protocols are representative examples of how N,N-Diethyl-N'-methylurea and related safer alternatives are employed in synthesis.

General Procedure for the Synthesis of an N,N'-Disubstituted Urea

This procedure is adapted from methodologies for the synthesis of ureas from carbamates, which are structurally related to and can be synthesized from ureas.[3]

• To a solution of an amine (1.0 mmol) in a suitable solvent (e.g., toluene, 5 mL) is added N,N-Diethyl-N'-methylurea (1.2 mmol).

• A catalyst, such as a Lewis acid or a strong base (e.g., DBU, 0.1 mmol), may be added.

• The reaction mixture is heated to reflux (or a specified temperature) and monitored by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The crude product is purified by column chromatography or recrystallization to afford the desired N,N'-disubstituted urea.

Phosgene-Free Synthesis of N-methyl-N′,N′-diphenylurea

An alternative two-step, phosgene-free synthesis of N-methyl-N′,N′-diphenylurea (a related compound) has been reported.[5] This highlights the trend towards safer synthetic routes for such compounds.

Step 1: Carbamate Formation

• Symmetrical organic carbonates (e.g., dimethyl carbonate) and diphenylamine are reacted in the presence of a catalyst such as 3-methyl-1-butylimidazolium chloride ([BMIM]Cl).

• The reaction is driven to completion by the evaporation of the alcohol side product.

Step 2: Conversion to the Final Urea

• The resulting diphenyl carbamate is treated with monomethylamine (MMA) to yield N-methyl-N′,N′-diphenylurea.

Safety and Handling: A Clear Advantage

The most compelling argument for the adoption of N,N-Diethyl-N'-methylurea is the significant improvement in laboratory and plant safety.

Hazard	Phosgene	Isocyanates	N,N-Diethyl-N'-methylurea
Physical State	Gas at STP	Volatile liquids or solids	Crystalline solid
Toxicity	Highly toxic by inhalation	Respiratory and skin sensitizers	Low toxicity
Handling	Requires specialized, contained systems	Requires good ventilation, PPE	Standard laboratory precautions
Storage	Pressurized gas cylinders	Moisture-sensitive, can polymerize	Stable under normal conditions

Table 2: Comparison of safety and handling considerations.

The use of a stable, non-volatile solid like N,N-Diethyl-N'-methylurea eliminates many of the engineering controls and specialized personal protective equipment (PPE) required for handling phosgene and isocyanates.[2] This not only reduces the risk of accidental exposure but also simplifies experimental setup and reduces operational costs.

Conclusion and Future Outlook

N,N-Diethyl-N'-methylurea represents a significant advancement in the field of synthetic chemistry, offering a safer, more manageable, and often more selective alternative to traditional carbamoylating and aminating agents. While the body of literature directly comparing its performance to phosgene and isocyanates is still growing, the available evidence and the broader trend towards phosgene-free synthesis strongly support its adoption.[1] For researchers, scientists, and drug development professionals, embracing N,N-Diethyl-N'-methylurea is not just a matter of convenience, but a commitment to safer and more sustainable chemical practices. As research continues, the development of catalytic systems to further enhance the reactivity of N,N-Diethyl-N'-methylurea at lower temperatures will undoubtedly expand its applications and solidify its position as an indispensable tool in the modern synthetic chemist's arsenal.

References

• Batey, R. A., et al. (2002). Parallel synthesis of tri- and tetrasubstituted ureas from carbamoyl imidazolium salts. Combinatorial Chemistry & High Throughput Screening, 5(3), 219-232. Available at: [Link]

• Duspara, P. A., et al. (2012). Synthesis and Reactivity of N-alkyl Carbamoylimidazoles: Development of N-methyl Carbamoylimidazole as a Methyl Isocyanate Equivalent. The Journal of Organic Chemistry, 77(22), 10362-10368. Available at: [Link]

• Ganis, P., et al. (1970). Crystal and Molecular Structure of N,N′-Diethyl-N,N′-Diphenylurea. Proceedings of the National Academy of Sciences of the United States of America, 67(1), 426-433. Available at: [Link]

• Lutz, F. (1982). Process for the preparation of alkyl-ureas. U.S. Patent 4,310,692.

• Safe Work Australia. (2020). Guide to handling isocyanates. Available at: [Link]

• Serebrianyĭ, A. M., et al. (1988). [Specificity of mutagenic effect of N-nitroso-N-methylurea and relation between its mutagenic activity and carbamoylating properties]. Genetika, 24(10), 1786-1794. Available at: [Link]

• Wheeler, G. P. (1978). Effects of Carbamoylating Agents on Tumor Metabolism. Cancer Research, 38(11 Part 2), 4084-4089. Available at: [Link]

• Wikipedia contributors. (2023, December 27). N-Nitroso-N-methylurea. In Wikipedia, The Free Encyclopedia. Retrieved February 4, 2026, from [Link]

• PubChem. (n.d.). N,N-Diethyl-N'-methylurea. National Center for Biotechnology Information. Retrieved February 4, 2026, from [Link]

• van der Meij, P. F. C., et al. (2020). Phosgene-free synthesis of N-methyl-N′,N′-diphenylurea. ResearchGate. Available at: [Link]

• Organic Syntheses. (n.d.). Nitrosomethylurea. Retrieved February 4, 2026, from [Link]

• Han, C., & Porco, J. A., Jr. (2007). Synthesis of Carbamates and Ureas Using Zr(IV)-Catalyzed Exchange Processes. Organic Letters, 9(8), 1517-1520. Available at: [Link]

• Kalva, S., et al. (2015). Carbamate synthesis via transfunctionalization of substituted ureas and carbonates. ResearchGate. Available at: [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895-2940. Available at: [Link]

• Bigi, F., et al. (2000). Selected syntheses of ureas through phosgene substitutes. Green Chemistry, 2(3), 140-148. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. US4310692A - Process for the preparation of alkyl-ureas - Google Patents [patents.google.com]
• 5. jocpr.com [jocpr.com]